Cyclopropyl-(2-fluoro-benzyl)-amine

• CAS: 625435-02-1

Core Science & Biosynthesis

An In-depth Technical Guide to Cyclopropyl-(2-fluoro-benzyl)-amine: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of Cyclopropyl-(2-fluoro-benzyl)-amine (CAS No. 625435-02-1), a fluorinated secondary amine incorporating a cyclopropyl moiety. This document details the compound's physicochemical properties, outlines a robust synthetic methodology via reductive amination, describes its analytical characterization, and explores its potential applications within drug discovery and medicinal chemistry based on the known bioactivities of related structural motifs. This guide is intended to serve as a foundational resource for researchers interested in utilizing this compound as a building block or investigational molecule.

Introduction to Cyclopropyl-(2-fluoro-benzyl)-amine

Cyclopropyl-(2-fluoro-benzyl)-amine, also known as N-(2-fluorobenzyl)cyclopropanamine, is a synthetic organic compound that has garnered interest in medicinal chemistry. Its structure is characterized by three key features: a cyclopropyl ring, a secondary amine linker, and a 2-fluorobenzyl group. The cyclopropane ring is a highly strained, three-membered carbocycle that, when incorporated into drug molecules, can significantly influence their pharmacological properties.[1][2] This moiety can enhance potency, improve metabolic stability, increase brain permeability, and reduce off-target effects by imposing conformational constraints on the molecule.[3] The fluorine atom on the benzyl ring is another common feature in modern pharmaceuticals, often introduced to modulate metabolic stability, binding affinity, and bioavailability.[4]

The combination of these structural elements suggests that Cyclopropyl-(2-fluoro-benzyl)-amine holds potential as a valuable scaffold or intermediate in the development of novel therapeutics. This guide offers an in-depth examination of its synthesis, characterization, and prospective utility.

Physicochemical and Structural Properties

A summary of the key physicochemical and structural properties of Cyclopropyl-(2-fluoro-benzyl)-amine is presented below. These properties are essential for its handling, characterization, and application in a laboratory setting.

Property	Value	Source(s)
CAS Number	625435-02-1	[5]
Molecular Formula	C₁₀H₁₂FN	[5]
Molecular Weight	165.21 g/mol	[5]
Appearance	Predicted: Liquid	[6]
SMILES	C1CC1NCC2=CC=CC=C2F	[5]
InChI Key	UZYPFBRRGVZJNV-UHFFFAOYSA-N	[6]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	1	[5]
Rotatable Bonds	3	[5]

Synthesis and Purification

The most direct and widely used method for synthesizing secondary amines like Cyclopropyl-(2-fluoro-benzyl)-amine is through reductive amination.[7][8][9] This one-pot reaction involves the condensation of an aldehyde or ketone with a primary amine to form an imine intermediate, which is then reduced in situ to the desired amine.

Retrosynthetic Analysis & Strategy

The synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine can be logically achieved by the reductive amination of 2-fluorobenzaldehyde with cyclopropylamine. This approach is favored due to the commercial availability of the starting materials and the generally high efficiency of the reaction. A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is typically employed because it is selective for the iminium ion over the aldehyde, minimizing side reactions.[10]

Recommended Synthesis Protocol (Reductive Amination)

Disclaimer: The following is a representative experimental protocol based on established reductive amination procedures. It has not been experimentally validated for this specific transformation and should be adapted and optimized by the end-user.

Materials:

• 2-Fluorobenzaldehyde (1.0 eq)

• Cyclopropylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Glacial Acetic Acid (catalytic amount, ~5 mol%)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-fluorobenzaldehyde (1.0 eq) and anhydrous dichloromethane (DCM).

• Amine Addition: Add cyclopropylamine (1.1 eq) to the solution, followed by a catalytic amount of glacial acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of the aldehyde.

• Reduction: Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition may be exothermic, so it is advisable to cool the flask in an ice bath if necessary.

• Reaction Completion: Allow the reaction to stir at room temperature overnight (12-16 hours). Monitor the reaction progress by TLC or GC-MS until the imine intermediate is fully consumed.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer with two additional portions of DCM.

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude Cyclopropyl-(2-fluoro-benzyl)-amine by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure product.

Figure 1: Experimental workflow for the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine via reductive amination.

Analytical Characterization

Technique	Expected Observations
¹H NMR	Aromatic Protons (4H): Complex multiplet pattern between δ 7.0-7.5 ppm. Benzyl CH₂ (2H): A singlet or doublet around δ 3.8-4.0 ppm. Cyclopropyl CH (1H): A multiplet around δ 2.2-2.5 ppm. Amine NH (1H): A broad singlet, chemical shift is concentration and solvent dependent. Cyclopropyl CH₂ (4H): Complex multiplets in the upfield region, typically between δ 0.3-0.9 ppm.[3][11]
¹³C NMR	Aromatic Carbons (6C): Multiple signals between δ 115-165 ppm. The carbon attached to fluorine will show a large ¹JC-F coupling. Benzyl CH₂ (1C): Signal around δ 50-55 ppm. Cyclopropyl CH (1C): Signal around δ 30-35 ppm. Cyclopropyl CH₂ (2C): Signals in the upfield region, typically between δ 3-10 ppm.[12][13]
Mass Spectrometry (MS)	(ESI+): Expected [M+H]⁺ ion at m/z = 166.1. Fragmentation: Common fragments would include loss of the cyclopropyl group and fragmentation of the benzyl moiety. The base peak is often associated with the formation of a stable tropylium-like cation or iminium ion.[14]
Infrared (IR)	N-H Stretch: A weak to medium band around 3300-3400 cm⁻¹. C-H Stretch (Aromatic): Bands above 3000 cm⁻¹. C-H Stretch (Aliphatic): Bands below 3000 cm⁻¹. C=C Stretch (Aromatic): Bands around 1600 and 1450 cm⁻¹. C-F Stretch: A strong band in the 1100-1250 cm⁻¹ region.

Potential Applications and Biological Activity

While specific biological studies on Cyclopropyl-(2-fluoro-benzyl)-amine are not extensively published, its structural components are featured in numerous biologically active molecules. This allows for informed hypotheses regarding its potential applications.

Role as a Privileged Scaffold in Medicinal Chemistry

The cyclopropylamine motif is a well-established "privileged scaffold" in drug discovery. It is present in a wide range of approved drugs and clinical candidates, including antivirals, antibiotics, and central nervous system (CNS) agents.[12] The rigid nature of the cyclopropyl group can lock a molecule into a bioactive conformation, enhancing its binding affinity for a biological target.[15] Therefore, Cyclopropyl-(2-fluoro-benzyl)-amine serves as an excellent starting point or intermediate for the synthesis of compound libraries aimed at various therapeutic targets.

Potential as a CNS-Active Agent

Many compounds containing the N-benzylcyclopropanamine core structure exhibit activity at CNS targets. For instance, derivatives of 2-phenylcyclopropylmethylamine have been identified as potent agonists for the serotonin 2C (5-HT₂C) receptor, a target for treating CNS disorders like schizophrenia and obesity.[16][17] Additionally, the parent compound trans-2-phenylcyclopropylamine (Tranylcypromine) is a known monoamine oxidase (MAO) inhibitor used as an antidepressant.[18] Given these precedents, it is plausible that Cyclopropyl-(2-fluoro-benzyl)-amine or its derivatives could modulate the activity of various CNS receptors or enzymes.

Figure 2: Logical relationship between the chemical structure and potential applications of Cyclopropyl-(2-fluoro-benzyl)-amine.

Safety, Handling, and Storage

A specific Material Safety Data Sheet (MSDS) for Cyclopropyl-(2-fluoro-benzyl)-amine is not publicly available. Therefore, it must be handled with the precautions appropriate for a novel research chemical of unknown toxicity. The safety profile should be inferred from its precursors, cyclopropylamine and 2-fluorobenzylamine.

• General Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[19] Avoid breathing vapors, mist, or gas.[19] Avoid contact with skin and eyes.[19]

• Flammability: The compound is likely a combustible liquid. Keep away from open flames, hot surfaces, and sources of ignition.[19]

• Toxicity: Assumed to be harmful if swallowed, inhaled, or absorbed through the skin. Secondary amines can be corrosive and cause skin and eye burns.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion

Cyclopropyl-(2-fluoro-benzyl)-amine is a synthetically accessible molecule with significant potential as a building block in medicinal chemistry. Its structure combines the beneficial properties of the cyclopropylamine motif and a fluorinated aromatic ring. While its specific biological activities remain to be thoroughly investigated, the precedents set by structurally related compounds suggest that it is a promising scaffold for the development of novel therapeutics, particularly for CNS disorders. The synthetic route via reductive amination is robust and scalable, allowing for its ready preparation and derivatization. Further research into this compound and its analogs is warranted to fully explore its pharmacological potential.

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An In-depth Technical Guide to Investigating the Biological Targets of Cyclopropyl-(2-fluoro-benzyl)-amine

Introduction: Unveiling the Therapeutic Potential of a Novel Scaffold

In the landscape of modern drug discovery, the strategic combination of well-characterized pharmacophores with novel chemical entities presents a fertile ground for identifying next-generation therapeutics. The molecule, Cyclopropyl-(2-fluoro-benzyl)-amine, represents such a compelling case. It marries the rigid, conformationally constrained cyclopropylamine moiety with the electronically modified 2-fluorobenzyl group. This unique structural amalgamation suggests a high potential for specific and potent interactions with a range of biological targets.

The cyclopropylamine group is a privileged scaffold in medicinal chemistry, known to enhance metabolic stability, improve binding affinity to target proteins, and increase potency.[1][2][3] This is evidenced by its presence in a variety of approved drugs, from antiviral agents like bictegravir, which targets HIV integrase, to anticancer therapeutics such as lorlatinib, a potent ALK inhibitor.[1] Furthermore, cyclopropylamine derivatives have been extensively explored as inhibitors of monoamine oxidases (MAOs), enzymes critical in the metabolism of neurotransmitters, highlighting their potential in treating central nervous system (CNS) disorders.[4][5]

The 2-fluorobenzylamine component, while less extensively characterized, has been incorporated into molecules demonstrating anticonvulsant activity.[6] The introduction of a fluorine atom on the benzyl ring can significantly alter the molecule's electronic properties, influencing its pKa, lipophilicity, and metabolic fate, thereby modulating its interaction with biological targets.

This guide provides a comprehensive, technically-grounded framework for the systematic identification and validation of the biological targets of Cyclopropyl-(2-fluoro-benzyl)-amine. It is designed to equip researchers, scientists, and drug development professionals with the strategic insights and detailed experimental protocols necessary to unlock the therapeutic promise of this intriguing molecule.

Part 1: Hypothesis-Driven Target Exploration

Given the structural alerts present in Cyclopropyl-(2-fluoro-benzyl)-amine, a logical starting point for target identification is a hypothesis-driven approach focusing on protein families known to interact with its constituent moieties.

Primary Target Hypotheses:

Based on existing literature, the following protein families are proposed as high-probability targets:

• Monoamine Oxidases (MAO-A and MAO-B): The structural similarity of the cyclopropylamine moiety to the irreversible MAO inhibitor tranylcypromine makes MAOs primary targets of interest.[4][5] Inhibition of these enzymes has therapeutic applications in depression and neurodegenerative diseases.

• Receptor Tyrosine Kinases (RTKs): Numerous cyclopropane-containing drugs exhibit inhibitory activity against RTKs such as MET, VEGFR-2, and EGFR.[7][8] These are critical targets in oncology.

• G-Protein Coupled Receptors (GPCRs): The benzylamine scaffold is found in compounds targeting various GPCRs, suggesting potential activity at receptors involved in neurotransmission and other physiological processes.[9]

• Ion Channels: The documented anticonvulsant activity of 2-fluorobenzylamine-containing compounds points towards potential modulation of voltage-gated ion channels.[6]

The following diagram illustrates the initial hypothesis-driven approach to target identification.

Caption: Initial target hypotheses for Cyclopropyl-(2-fluoro-benzyl)-amine.

Part 2: A Phased Strategy for Target Identification and Validation

A multi-pronged approach, integrating computational and experimental methodologies, is essential for robust target identification and validation. This section outlines a phased strategy, commencing with broad, unbiased screening and progressively narrowing the focus to specific, high-confidence targets.

Phase 1: Unbiased Target Identification

The objective of this phase is to cast a wide net to identify potential interacting proteins without preconceived bias.

1. In Silico Target Prediction:

• Rationale: Computational methods can rapidly screen vast biological databases to identify proteins with binding sites that are structurally or electronically complementary to the compound of interest. This provides a cost-effective initial prioritization of potential targets.

• Methodology:

  • Ligand-Based Similarity Searching: Utilize databases such as ChEMBL and PubChem to identify known drugs or bioactive molecules with high structural similarity to Cyclopropyl-(2-fluoro-benzyl)-amine. The targets of these similar compounds become putative targets for the query molecule.

  • Reverse Docking: Screen the structure of Cyclopropyl-(2-fluoro-benzyl)-amine against a library of 3D protein structures (e.g., the Protein Data Bank) to predict potential binding partners based on docking scores and binding poses.

2. Chemical Proteomics:

• Rationale: This powerful experimental approach enables the identification of protein targets directly from complex biological samples (e.g., cell lysates, tissue homogenates).

• Methodology: Affinity-Based Protein Profiling (AfBPP)

  • Probe Synthesis: Synthesize a derivative of Cyclopropyl-(2-fluoro-benzyl)-amine that incorporates a reactive group (e.g., a photo-affinity label like a diazirine) and a reporter tag (e.g., biotin or a clickable alkyne).

  • Labeling: Incubate the probe with a proteome of interest (e.g., human cell lysate).

  • Cross-linking: For photo-affinity probes, irradiate with UV light to induce covalent cross-linking of the probe to its binding partners.

  • Enrichment: Use streptavidin beads (for biotin tags) or click chemistry to enrich the probe-protein adducts.

  • Identification: Digest the enriched proteins and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The following diagram outlines the chemical proteomics workflow.

Caption: Workflow for affinity-based chemical proteomics.

Phase 2: Target Validation and Mechanistic Elucidation

Once a list of putative targets has been generated, the next crucial step is to validate these interactions and understand the functional consequences of compound binding.

1. Biophysical Assays for Direct Binding:

• Rationale: To confirm a direct physical interaction between Cyclopropyl-(2-fluoro-benzyl)-amine and a putative target protein.

• Recommended Methodologies:

  • Surface Plasmon Resonance (SPR): Provides real-time kinetic data on binding affinity (KD), and association (ka) and dissociation (kd) rates.

  • Isothermal Titration Calorimetry (ITC): Measures the thermodynamic parameters of binding, providing insights into the driving forces of the interaction.

  • Thermal Shift Assay (TSA): A high-throughput method to assess ligand binding by measuring changes in protein thermal stability.

Technique	Information Obtained	Throughput	Material Consumption
SPR	KD, ka, kd	Medium	Low
ITC	KD, ΔH, ΔS	Low	High
TSA	ΔTm (indirect measure of binding)	High	Low

2. Cell-Based Functional Assays:

• Rationale: To determine the effect of the compound on the biological activity of the target protein in a cellular context.

• Methodology: The specific assay will depend on the target class.

  • For MAOs: Measure the inhibition of MAO-A and MAO-B activity in cell lysates or intact cells using commercially available kits that monitor the production of a fluorescent or colorimetric product.

  • For RTKs: Use phospho-specific antibodies in Western blotting or ELISA to measure the inhibition of receptor autophosphorylation in response to ligand stimulation.

  • For GPCRs: Employ reporter gene assays (e.g., CRE-luciferase for Gs-coupled receptors) or second messenger assays (e.g., cAMP or calcium flux assays) to assess agonist or antagonist activity.

  • For Ion Channels: Utilize automated patch-clamp electrophysiology to measure the modulation of ion channel currents.

The following diagram illustrates the target validation workflow.

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Technical Whitepaper: N-(2-Fluorobenzyl)cyclopropylamine as a Mechanism-Based MAO Inhibitor

Executive Summary

This technical guide provides a comprehensive analysis of N-(2-fluorobenzyl)cyclopropylamine (synonym: Cyclopropyl-(2-fluoro-benzyl)-amine), a secondary amine belonging to the class of N-benzylcyclopropylamines. Unlike competitive reversible inhibitors, this compound functions as a mechanism-based inactivator (suicide substrate) of monoamine oxidase (MAO).

Its pharmacological value lies in the cyclopropyl moiety, which undergoes homolytic ring opening upon single-electron transfer (SET) oxidation by the MAO flavin cofactor. This results in the formation of a reactive radical intermediate that covalently modifies the enzyme active site, leading to irreversible inhibition. This guide details the chemical properties, inactivation mechanism, structure-activity relationships (SAR), and validated experimental protocols for synthesizing and assaying this compound.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Compound Name: N-(2-Fluorobenzyl)cyclopropylamine IUPAC Name: N-[(2-Fluorophenyl)methyl]cyclopropanamine Molecular Formula: C

H FN Molecular Weight: 165.21 g/mol

Structural Analysis

The molecule consists of two pharmacophores:

• 2-Fluorobenzyl group: Provides affinity for the aromatic cage within the MAO active site (substrate recognition). The ortho-fluorine atom serves as a metabolic blocker and modulates lipophilicity.

• Cyclopropylamine moiety: The "warhead" responsible for the mechanism-based inactivation. The high ring strain (~27.5 kcal/mol) facilitates ring opening following oxidation.

Property	Value (Predicted/Experimental)	Significance
pKa	~8.5 - 9.0	Predominantly protonated at physiological pH (7.4), mimicking natural substrates (dopamine/serotonin).
LogP	~2.3	Moderate lipophilicity ensures blood-brain barrier (BBB) permeability.
H-Bond Donors	1 (NH)	Critical for hydrogen bonding with the FAD cofactor or Tyr residues.
H-Bond Acceptors	1 (F)	Fluorine acts as a weak acceptor; influences active site orientation.

Pharmacology: Mechanism of Inactivation[7]

N-(2-Fluorobenzyl)cyclopropylamine acts as a suicide inhibitor . It is processed by MAO as a substrate until a reactive intermediate is generated that kills the enzyme.

The Single Electron Transfer (SET) Pathway

Research into N-cyclopropylbenzylamines (Silverman et al.) established that inactivation proceeds via a radical mechanism rather than a polar nucleophilic attack.

• Michaelis Complex: The amine binds to the MAO active site.

• SET Oxidation: The flavin adenine dinucleotide (FAD) cofactor accepts one electron from the amine nitrogen, forming an amine radical cation and a flavin semiquinone radical .

• Homolytic Ring Opening: The cyclopropyl ring, destabilized in the radical cation state, undergoes rapid homolytic cleavage. This generates a carbon-centered radical on the methylene chain.

• Covalent Adduct Formation: The carbon radical recombines with a radical species in the active site—typically the flavin semiquinone (at C4a or N5) or a nearby cysteine sulfhydryl group—forming a stable covalent bond.

Mechanistic Pathway Diagram

Figure 1: Mechanism-based inactivation pathway of MAO by N-(2-fluorobenzyl)cyclopropylamine via Single Electron Transfer (SET).

Structure-Activity Relationships (SAR)[5][6]

The Role of the 2-Fluoro Substituent

While the cyclopropyl group drives the inactivation chemistry, the benzyl ring drives affinity and selectivity.

• Electronic Effect: Fluorine is highly electronegative. An ortho-fluorine withdraws electron density from the aromatic ring but has a lesser effect on the nitrogen lone pair compared to para-substitution. This maintains the amine's basicity (pKa) within the optimal range for MAO binding.

• Steric Effect: The 2-position (ortho) imposes steric constraints. In MAO-B, the "entrance gate" (Ile199/Tyr326) is restrictive. Small ortho-substituents like fluorine (Van der Waals radius 1.47 Å) are tolerated, whereas larger groups (e.g., -CF3) might clash.

• Metabolic Stability: The 2-fluoro group blocks metabolic hydroxylation at the ortho-position, potentially extending the compound's half-life in vivo compared to the unsubstituted parent.

Selectivity Profile (MAO-A vs. MAO-B)

• General Class Trend: N-Benzyl derivatives generally favor MAO-B due to the hydrophobic nature of the MAO-B substrate cavity.

• Specific Prediction: N-(2-Fluorobenzyl)cyclopropylamine is expected to be a potent MAO-B inactivator with moderate-to-high selectivity over MAO-A. However, high concentrations will inactivate both isoforms.

Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Objective: Synthesize N-(2-fluorobenzyl)cyclopropylamine from commercially available precursors.

Reagents:

• 2-Fluorobenzaldehyde (1.0 eq)

• Cyclopropylamine (1.1 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq) or NaBH

• Dichloromethane (DCM) or Methanol (MeOH)

• Acetic Acid (catalytic)

Workflow:

• Imine Formation: Dissolve 2-fluorobenzaldehyde (10 mmol) in DCM (30 mL). Add cyclopropylamine (11 mmol) and glacial acetic acid (0.1 mL). Stir at room temperature (RT) for 2 hours under nitrogen. Monitor imine formation by TLC.

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 20 minutes. Allow to warm to RT and stir overnight.

• Quench & Extraction: Quench with saturated NaHCO

  solution. Extract with DCM (3x). Wash organic layer with brine, dry over MgSO , and concentrate in vacuo.

• Purification: Purify the crude oil via flash column chromatography (Silica gel; Hexane:Ethyl Acetate gradient) or convert to the hydrochloride salt (HCl/Ether) for recrystallization.

Protocol B: Determination of Inactivation Kinetics ( and )

Objective: Quantify the potency of the inhibitor against recombinant human MAO-B.

Reagents:

• Recombinant Human MAO-B (5 mg/mL stock)

• Substrate: Kynuramine (fluorometric) or Benzylamine (spectrophotometric)

• Buffer: 100 mM Potassium Phosphate, pH 7.4

Methodology (Kitz-Wilson Analysis):

• Pre-incubation: Incubate MAO-B enzyme with varying concentrations of N-(2-fluorobenzyl)cyclopropylamine (

  : 0, 0.1, 0.5, 1, 5, 10 M) at 37°C.

• Time Points: At specific time intervals (

  : 0, 5, 10, 20, 30 min), remove an aliquot of the enzyme-inhibitor mixture.

• Activity Assay: Dilute the aliquot 50-fold into a cuvette containing saturating substrate (e.g., 1 mM Benzylamine).

• Measurement: Monitor the rate of product formation (Benzaldehyde) at 250 nm.

• Data Analysis:

  • Plot

    vs. Time ( ) for each . The slope represents the observed inactivation rate constant, .

  • Plot

    vs. .

    • y-intercept:

      (Maximal inactivation rate).

    • x-intercept:

      (Affinity constant for the inhibitor).

Experimental Workflow Diagram

Figure 2: Integrated workflow for the synthesis and pharmacological validation of N-(2-fluorobenzyl)cyclopropylamine.

References

• Silverman, R. B., & Hoffman, S. J. (1980).[1][2] Mechanism of inactivation of monoamine oxidase by N-cyclopropylbenzylamine.[1][2] Journal of the American Chemical Society.[1][3][2] Link

• Silverman, R. B., & Zieske, P. A. (1985).[4] 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase. Journal of Medicinal Chemistry. Link

• Santa Cruz Biotechnology. (n.d.). Cyclopropyl-(2-fluoro-benzyl)-amine Product Sheet.Link

• Edmondson, D. E., et al. (2009). Structure and Mechanism of Monoamine Oxidase.[1] Current Medicinal Chemistry. Link

• Kitz, R., & Wilson, I. B. (1962). Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase. (Foundational paper for k_inact/KI kinetics). Journal of Biological Chemistry. Link

Sources

• 1. Mechanism-based inactivation of mitochondrial monoamine oxidase by N-(1-methylcyclopropyl)benzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Revised mechanism for inactivation of mitochondrial monoamine oxidase by N-cyclopropylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Cyclopropyl-(2-fluoro-benzyl)-amine in Medicinal Chemistry

The following technical guide details the medicinal chemistry profile, synthetic utility, and experimental handling of Cyclopropyl-(2-fluoro-benzyl)-amine , a privileged structural motif used in lead optimization to modulate metabolic stability and physicochemical properties.

Executive Summary

Cyclopropyl-(2-fluoro-benzyl)-amine (CAS: 625435-02-1) represents a strategic scaffold in modern drug discovery. It combines two high-value pharmacophores: the cyclopropylamine (a bioisostere for isopropyl/alkyl groups with unique metabolic properties) and the 2-fluorobenzyl moiety (a lipophilic anchor with specific electronic and steric metabolic blocking capabilities).

This guide analyzes the molecule’s role as a "medicinal chemistry toolkit" component, specifically for:

• Metabolic Stabilization: Blocking N-dealkylation and aromatic oxidation.

• Conformational Restriction: Reducing entropic penalty upon binding.

• Physicochemical Tuning: Modulating pKa and logD.

Pharmacochemistry & Structural Logic

The Cyclopropylamine Moiety

The cyclopropyl group is not merely a spacer; it is a functional bioisostere that profoundly alters the pharmacological profile of the parent amine.

• Metabolic Modulation (CYP450): Unlike isopropyl or ethyl groups, the cyclopropyl ring is resistant to standard

  -carbon hydroxylation/dealkylation. However, researchers must be aware of its potential for Mechanism-Based Inhibition (MBI) . The cyclopropyl amine can be oxidized to a radical intermediate or iminium species that may covalently bind to the heme of CYP450 enzymes (suicide inhibition). This property is often exploited to extend half-life but requires careful toxicity screening.

• Electronic Effects: The cyclopropyl group has significant

  character (Walsh orbitals), which lowers the pKa of the amine slightly compared to an isopropyl amine (approx. 0.5–1.0 log units), potentially improving membrane permeability (higher fraction of neutral species at physiological pH).

The 2-Fluorobenzyl Moiety

The introduction of fluorine at the ortho position of the benzyl ring serves three specific design purposes:

• Metabolic Blockade: The C-F bond is metabolically inert. Placing it at the ortho position blocks the primary site of oxidative metabolism (Phase I oxidation) on the aromatic ring.

• Conformational Bias: The fluorine atom induces a dipole and steric bulk that can restrict the rotation of the benzyl-methylene bond, locking the molecule into a preferred bioactive conformation (the "Fluorine Effect").

• Lipophilicity: Fluorination increases lipophilicity (

  value), enhancing blood-brain barrier (BBB) penetration or hydrophobic pocket occupancy.

Synthetic Protocol: Reductive Amination

The most robust route for synthesizing Cyclopropyl-(2-fluoro-benzyl)-amine is the Reductive Amination of 2-fluorobenzaldehyde with cyclopropylamine. This method avoids over-alkylation common with direct alkylation.

Experimental Workflow

Objective: Synthesis of N-(2-fluorobenzyl)cyclopropanamine.

Reagents:

• A: 2-Fluorobenzaldehyde (1.0 eq)

• B: Cyclopropylamine (1.1 eq)

• C: Sodium Triacetoxyborohydride (STAB) (1.5 eq) - Preferred over NaBH4 for chemoselectivity.

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF).

• Catalyst: Acetic Acid (AcOH) (1.0 eq) - Promotes imine formation.

Step-by-Step Protocol:

• Imine Formation:

  • Charge a reaction vessel with 2-Fluorobenzaldehyde (10 mmol) and DCE (30 mL).

  • Add Cyclopropylamine (11 mmol) followed by Acetic Acid (10 mmol).

  • Stir at Room Temperature (RT) for 1–2 hours. Checkpoint: Monitor via TLC/LCMS for disappearance of aldehyde and formation of imine (Schiff base).

• Reduction:

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 15 minutes. Caution: Gas evolution (H2).

  • Allow to warm to RT and stir overnight (12–16 h).

• Work-up:

  • Quench with saturated aqueous NaHCO3 (slow addition).

  • Extract with Dichloromethane (DCM) (

    mL).

  • Wash combined organics with Brine.

  • Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification:

  • The crude oil is typically purified via Flash Column Chromatography (SiO2).

  • Eluent: Hexanes/Ethyl Acetate (gradient 9:1 to 7:3) or DCM/MeOH (95:5).

  • Yield Expectation: 75–90%.

Data Summary Table

Parameter	Specification	Notes
Appearance	Colorless to pale yellow oil	May darken on air exposure (oxidation).
Molecular Weight	165.21 g/mol	Formula:
LogP (Calc)	~2.3	Ideal for CNS or cell-permeable targets.
pKa (Calc)	~8.5	Moderately basic secondary amine.
Storage	2–8°C, Inert Atmosphere	Hygroscopic; store under Nitrogen/Argon.

Mechanism & Pathway Visualization

The following diagram illustrates the synthetic pathway and the metabolic logic (blockade sites) engineered into the scaffold.

Caption: Synthetic route via reductive amination and key metabolic features (Blockade vs. Risk).

Applications in Drug Discovery[1][2]

This specific amine is rarely a drug in itself but serves as a critical intermediate or side-chain in the synthesis of:

• Calcimimetics (CaSR Antagonists): Analogs of Cinacalcet where the propyl group is replaced by a cyclopropyl to reduce flexibility and improve metabolic stability.

• GlyT1 Inhibitors (Schizophrenia): N-substituted glycine derivatives often employ benzyl-cyclopropyl motifs to fit the hydrophobic pocket of the Glycine Transporter 1.

• P2Y12 Antagonists: While not present in Prasugrel, this fragment appears in next-generation antiplatelet research focusing on non-thienopyridine scaffolds to avoid reactive metabolite formation.

Structure-Activity Relationship (SAR) Implications

When substituting a standard N-benzyl-isopropylamine with N-(2-fluorobenzyl)cyclopropanamine, expect:

• Potency: Maintenance or slight increase due to rigidification.

• Metabolic Stability: Significant increase in

  (microsomal stability).

• Solubility: Slight decrease due to higher lipophilicity of the cyclopropyl/fluoro combination.

References

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Bioisosterism: Cyclopropyl as an alkyl replacement).

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Orr, S. T., et al. (2012). Mechanism-Based Inactivation (MBI) of Cytochrome P450 Enzymes: Structure-Activity Relationships and Discovery Strategies to Mitigate Drug-Drug Interaction Risks. Journal of Medicinal Chemistry, 55(9), 4896-4933. Link

Protocols & Analytical Methods

"Cyclopropyl-(2-fluoro-benzyl)-amine" purification by column chromatography

Abstract & Introduction

Cyclopropyl-(2-fluoro-benzyl)-amine (secondary amine) is a critical intermediate in the synthesis of pharmaceutical agents, particularly in the development of receptor antagonists and enzyme inhibitors where the cyclopropyl moiety imparts metabolic stability and unique conformational constraints.

The purification of this molecule presents a classic chromatographic challenge: the interaction between the basic secondary amine functionality (

) and the acidic silanol groups ( ) on standard silica gel. This interaction typically results in peak tailing , irreversible adsorption , and poor resolution .

This guide provides two validated protocols to overcome these issues:

• Method A (Normal Phase): A robust Flash Chromatography method using amine-modified mobile phases.

• Method B (Reverse Phase): A high-purity Prep-HPLC method for final polishing.

Physicochemical Profile & Challenges

Before initiating purification, understanding the molecule's behavior is essential for selecting the correct stationary phase and solvent system.

Property	Value / Characteristic	Chromatographic Implication
Structure	Secondary Amine	Highly basic; will streak on unmodified silica.[1]
Molecular Weight	165.21 g/mol	Low MW; elutes early in Reverse Phase.[1]
Boiling Point	>200°C (Predicted at 760 mmHg)	Stable to rotary evaporation at 40°C, but avoid high vacuum for extended periods.[1]
UV Activity		Detectable by standard UV-Vis detectors (Fluorine substituent does not quench UV).[1]
Solubility	Soluble in DCM, EtOAc, MeOH	Compatible with standard liquid loading techniques.[1]
Stability	Sensitive to (Carbamate formation)	Critical: Store under inert gas; minimize exposure to air during fraction collection.[1]

Pre-Purification Workflow (Decision Logic)

The following logic gate ensures the correct method selection based on crude purity and available equipment.

Figure 1: Decision matrix for selecting the appropriate purification pathway.

Method A: Normal Phase Flash Chromatography (The Workhorse)

Objective: Bulk purification of crude material (100 mg – 10 g scale). Mechanism: Adsorption chromatography with silanol blocking.

The "Tailing" Problem & Solution

Standard silica gel is acidic (

). Without modification, the nitrogen lone pair of the amine hydrogen bonds to the silanols.

• The Fix: Add Triethylamine (TEA) or Ammonium Hydroxide (

  ) to the mobile phase. The modifier competes for the silanol sites, allowing the target amine to elute as a symmetrical peak [1].

Protocol Steps

1. Column Selection:

• Use a standard spherical silica flash cartridge (e.g., 20-40 µm).

• Alternative: Use amine-functionalized silica (KP-NH) if available (eliminates need for TEA) [2].

2. Mobile Phase Preparation:

• Solvent A: Hexane (or Heptane) + 1% Triethylamine (v/v) .

• Solvent B: Ethyl Acetate + 1% Triethylamine (v/v) .

• Note: Adding TEA to both solvents ensures the silica remains deactivated throughout the gradient.

3. Sample Loading:

• Liquid Load: Dissolve crude in minimum volume of Hexane:Ethyl Acetate (9:1).

• Dry Load (Recommended): If crude is oily/sticky, adsorb onto Celite 545 or silica (ratio 1:2 sample:sorbent) and pack into a solid load cartridge. This prevents band broadening.

4. Gradient Profile:

• Flow Rate: Optimized for column size (e.g., 12 g column = 30 mL/min).

• Equilibration: Flush column with 5 CV (Column Volumes) of Solvent A to saturate silanols with TEA.

Time (CV)	% Solvent B (EtOAc + TEA)	Description
0.0	0%	Injection / Hold
1.0	0%	Elute non-polar impurities
10.0	50%	Linear Gradient (Target elutes ~20-30%)
12.0	100%	Wash
15.0	100%	Hold

5. Detection:

• Monitor UV at 254 nm (Benzyl ring) and 210 nm (Amine/End absorption).

Method B: Reverse Phase Prep-HPLC (The Polisher)

Objective: High-purity isolation (>99%) for biological assays. Mechanism: Hydrophobic interaction chromatography.

Buffer Selection Strategy

For basic amines, pH control is paramount.

• Low pH (Formic Acid/TFA): Amine is protonated (

  ). Increases solubility but reduces retention; peak shape may suffer due to repulsion.

• High pH (Ammonium Bicarbonate, pH 10): Amine is neutral (

  ). Increases retention and improves peak shape (sharper bands) on hybrid silica columns [3].

Selected Protocol: High pH (Recommended for best peak shape)

1. Column:

• C18 Hybrid Particle column (e.g., XBridge BEH C18 or Gemini NX-C18). Standard silica C18 will degrade at pH 10.

2. Mobile Phase:

• Solvent A: 10 mM Ammonium Bicarbonate in Water (pH 10).

• Solvent B: Acetonitrile (MeCN).

3. Gradient:

Time (min)	% Solvent B
0.0	5%
1.0	5%
10.0	95%
12.0	95%
12.1	5%

4. Post-Run Handling:

• Lyophilize fractions immediately to remove ammonium bicarbonate (volatile salt).

Post-Purification: Stability & Salt Formation

Free base amines, especially benzyl amines, absorb

from the air to form carbamate salts (white crust). To ensure long-term stability, convert the oil to a solid HCl salt.

• Dissolve purified amine in minimal dry Diethyl Ether or Dioxane.

• Cool to 0°C on ice.

• Add 4M HCl in Dioxane dropwise (1.1 equivalents).

• White precipitate forms immediately.

• Filter and wash with cold ether.

• Dry under high vacuum.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Broad/Tailing Peaks (Method A)	Insufficient TEA	Increase TEA to 2% or switch to DCM/MeOH/NH4OH (90:9:1).[1]
Double Peaks (Splitting)	Partial protonation	Ensure mobile phase pH is consistent.[1] Do not mix acid/base additives.
Product "Disappears"	Irreversible adsorption	Silica was too active.[1] Use Method B or wash column with MeOH/NH4OH.
Cloudy Fractions	TEA Salts	TEA can form salts with trace HCl in solvents.[1] Wash organic phase with sat. after collection.

References

• Biotage Application Note. "Purifying Amines on Silica: Overcoming the pKa Challenge." Biotage Knowledge Base. Link

• Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns." Teledyne ISCO Technical Notes. Link

• Waters Corporation. "Effect of pH on the Separation of Basic Compounds." Waters Application Notes. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Strategic Characterization of Cyclopropyl-(2-fluoro-benzyl)-amine

Executive Summary

Cyclopropyl-(2-fluoro-benzyl)-amine (CAS: 625435-02-1) serves as a critical pharmacophore in the synthesis of CNS-active agents and antiviral therapeutics. Its structural duality—combining a lipophilic, metabolically robust cyclopropyl moiety with an electron-withdrawing 2-fluorobenzyl group—presents unique analytical challenges.

This guide addresses the three primary hurdles in its characterization:

• Regioisomer Resolution: Differentiating the 2-fluoro target from likely 3-fluoro and 4-fluoro impurities arising from starting material contamination.

• Amine Tailing: Overcoming peak asymmetry caused by the secondary amine's interaction with residual silanols on standard C18 stationary phases.

• Detection Limits: Managing the low UV extinction coefficient of the fluorobenzyl chromophore.

Core Recommendation: We propose a multi-modal approach utilizing Fluorophenyl (PFP) Stationary Phases for chromatographic resolution and

F-NMR for absolute structural confirmation.

Physicochemical Profile & Analytical Implications[1][2]

Property	Value (Approx.)	Analytical Consequence
Molecular Formula		Monoisotopic Mass: 165.0954 Da ( )
pKa (Basic Amine)	~9.2 - 9.5	Requires high pH mobile phase (pH > 10) or acidic mobile phase with Charged Surface Hybrid (CSH) columns to suppress ionization/tailing.
LogP	~2.1	Moderately lipophilic; suitable for Reverse Phase LC.
UV Max	~260 nm (Weak), <210 nm (Strong)	Detection at 210 nm is mandatory for trace impurity analysis; MS detection preferred.
Boiling Point	~230°C (Predicted)	Amenable to GC-MS, but derivatization (e.g., TFA-anhydride) improves peak shape.

Method 1: Structural Identification (NMR & MS)

A. Nuclear Magnetic Resonance (NMR)

While

H-NMR confirms the backbone, it struggles to distinguish regioisomers (2-F vs 3-F vs 4-F) due to overlapping aromatic multiplets. F-NMR is the gold standard here.

• Protocol: Dissolve ~10 mg sample in

  or .

• Critical Observation (

  F):

  • 2-Fluoro (Ortho): Shift typically around -118 ppm .

  • 3-Fluoro (Meta): Shift typically around -113 ppm .

  • 4-Fluoro (Para): Shift typically around -115 ppm .

  • Note: Shifts are solvent-dependent; run standards if available.

• Coupling Logic (

  H): Look for the multiplet splitting of the benzyl protons. In the 2-fluoro isomer, the protons often appear as a doublet (coupling to F) or doublet of doublets, distinct from the singlet often seen in non-fluorinated analogs.

B. High-Resolution Mass Spectrometry (HRMS)

• Ionization: ESI Positive Mode (

  ).

• Fragmentation Pathway:

  • m/z 166.10: Parent Ion.

  • m/z 109.04: Tropylium ion derivative (2-fluorobenzyl cation) – Diagnostic fragment.

  • m/z 58.06: Cyclopropyl-amine fragment (less common in soft ionization).

Method 2: Chromatographic Purity (HPLC/UPLC)

The "Fluorine Separation" Challenge

Standard C18 columns often fail to resolve the 2-F, 3-F, and 4-F isomers because their hydrophobicities are nearly identical.

The Solution: Pentafluorophenyl (PFP) Phases. PFP columns utilize

interactions and dipole-dipole interactions with the fluorine atom on the analyte. This provides "shape selectivity" impossible with C18.

Protocol: UPLC-UV-MS Purity Method

• Column: ACQUITY UPLC CSH Fluoro-Phenyl (1.7 µm, 2.1 x 100 mm) or Phenomenex Kinetex PFP.

  • Why CSH? The "Charged Surface Hybrid" particle resists amine tailing at low pH.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

Time (min)	%A	%B	Curve
0.0	95	5	Initial
1.0	95	5	Hold
8.0	40	60	Linear
9.0	5	95	Wash
11.0	95	5	Re-equilibrate

• Detection:

  • UV: 215 nm (primary), 254 nm (secondary).

  • MS: TIC (100-500 Da).

System Suitability Criteria (SSC)

• Tailing Factor (

  ): NMT 1.5 for the main peak (Crucial for amines).

• Resolution (

  ): > 2.0 between 2-Fluoro and 3-Fluoro isomers (Spike sample with 1% 3-Fluoro isomer to validate).

Method 3: Residual Solvents & Volatile Impurities (GC-FID/MS)

Since the starting material Cyclopropylamine is highly volatile (BP ~50°C) and lacks a strong UV chromophore, HPLC is insufficient for its quantification.

Protocol: Headspace GC-FID

• Diluent: Dimethyl Sulfoxide (DMSO) or DMAc.

• Column: DB-624 (or USP G43 equivalent) – 30m x 0.32mm x 1.8µm.

• Carrier Gas: Helium @ 35 cm/sec constant velocity.

• Oven Program:

  • 40°C (Hold 5 min)

    Ramp 10°C/min to 240°C.

• Rationale: Low initial temperature is required to retain and separate the highly volatile cyclopropylamine from the solvent peak.

Visualizing the Analytical Strategy

The following diagram illustrates the decision matrix for characterizing this molecule, ensuring no critical quality attribute is overlooked.

Figure 1: Analytical Decision Tree highlighting the necessity of PFP phases for isomer resolution.

References

• Isomer Separation Logic: Euerby, M. R., et al. "Chromatographic classification and comparison of commercially available reversed-phase stationary phases for LC." Journal of Chromatography A, 2007. Link (Validates PFP selectivity for positional isomers).

• Fluorine NMR Shifts: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley, 2009. (Standard reference for F-shift prediction).

• Amine Analysis: McCalley, D. V. "Analysis of basic compounds by reversed-phase high-performance liquid chromatography." Journal of Chromatography A, 2010. Link (Basis for using CSH/Acidic or High pH methods).

• Cyclopropylamine Reactivity: Kalgutkar, A. S.[1] "Is There Enough Evidence to Classify Cycloalkyl Amine Substituents as Structural Alerts?" Bioorganic & Medicinal Chemistry Letters, 2020.[2][3] Link (Context on metabolic stability and impurity profiling).

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. rsc.org [rsc.org]
• 3. Is there enough evidence to classify cycloalkyl amine substituents as structural alerts? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Performance Liquid Chromatography (HPLC) Analysis of Cyclopropyl-(2-fluoro-benzyl)-amine

Introduction: The Analytical Imperative for Novel Amine Scaffolds

Cyclopropyl-(2-fluoro-benzyl)-amine represents a class of molecules with significant potential in medicinal chemistry and drug development. The incorporation of a cyclopropyl moiety can confer unique conformational rigidity and metabolic stability, while the fluorinated benzyl group can modulate electronic properties and binding interactions. As with any potential therapeutic agent, the rigorous characterization of its purity, stability, and stereochemical integrity is paramount. High-Performance Liquid Chromatography (HPLC) stands as the cornerstone analytical technique for these assessments.

This document provides a comprehensive guide to the HPLC analysis of Cyclopropyl-(2-fluoro-benzyl)-amine, detailing two key methodologies: a robust reversed-phase method for purity determination and quantification, and a specialized chiral separation method to resolve potential enantiomers. The protocols are designed to be self-validating and are grounded in established chromatographic principles for aromatic and fluorinated compounds.[1][2][3]

Physicochemical Considerations for Method Development

The molecular structure of Cyclopropyl-(2-fluoro-benzyl)-amine (Molecular Formula: C₁₀H₁₂FN, Molecular Weight: 165.21 g/mol ) informs the initial strategy for HPLC method development.[4] The presence of the aromatic ring from the 2-fluorobenzyl group provides a strong chromophore, making UV detection a highly suitable and sensitive choice. The overall molecule possesses a moderate degree of hydrophobicity, suggesting that reversed-phase chromatography will be an effective separation mode.[5] The amine functional group can interact with residual silanols on silica-based stationary phases, a phenomenon that can be mitigated through the use of end-capped columns and appropriate mobile phase modifiers.

The potential for chirality is a critical aspect of this molecule's analysis. The nitrogen atom of the secondary amine is a stereocenter, meaning the compound can exist as a pair of enantiomers. In a pharmaceutical context, it is crucial to separate and quantify these enantiomers, as they may exhibit different pharmacological and toxicological profiles. This necessitates the development of a specific chiral HPLC method.[6][7]

Protocol 1: Achiral Purity and Quantification by Reversed-Phase HPLC

This protocol details a standard reversed-phase HPLC method for the determination of the purity and concentration of Cyclopropyl-(2-fluoro-benzyl)-amine. The method is designed to be stability-indicating, meaning it can separate the main compound from potential impurities and degradation products.

Rationale for Chromatographic Conditions

• Stationary Phase: A C18 (octadecylsilane) column is selected as the workhorse for reversed-phase chromatography due to its broad applicability and proven performance in separating compounds of moderate polarity.[5] An end-capped column is specified to minimize peak tailing that can arise from the interaction of the basic amine with acidic silanol groups. For compounds containing fluorine, a fluorinated stationary phase could also be considered as an alternative to provide different selectivity.[2][3]

• Mobile Phase: A gradient elution of acetonitrile and water is employed to ensure the elution of compounds with a range of polarities. Acetonitrile is chosen for its low UV cutoff and viscosity. A phosphate buffer is included to maintain a consistent pH, which is critical for the reproducible ionization state of the amine analyte and for ensuring good peak shape.

• Detection: UV detection is set at a wavelength determined by a preliminary scan using a Diode Array Detector (DAD). The fluorobenzyl moiety is expected to have a strong absorbance in the 210-270 nm range.

Materials and Reagents

Item	Description
HPLC System	Quaternary pump, autosampler, column thermostat, DAD/UV detector
Column	C18, 4.6 x 150 mm, 5 µm particle size (e.g., Agilent ZORBAX, Waters SunFire)
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid
Mobile Phase B	Acetonitrile, HPLC grade
Diluent	50:50 (v/v) Acetonitrile:Water
Standard	Cyclopropyl-(2-fluoro-benzyl)-amine reference standard
Sample	Sample containing Cyclopropyl-(2-fluoro-benzyl)-amine

Experimental Workflow: Achiral Analysis

Caption: Workflow for Achiral HPLC Analysis

Step-by-Step Protocol

• Mobile Phase Preparation: Prepare Mobile Phase A by dissolving the appropriate amount of potassium phosphate monobasic in HPLC grade water and adjusting the pH to 3.0. Filter through a 0.45 µm filter.

• Standard Preparation: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of 1.0 mg/mL.

• Sample Preparation: Prepare the sample to an expected concentration of 1.0 mg/mL in the diluent. If the sample matrix is complex, a prior extraction step such as liquid-liquid or solid-phase extraction may be necessary.[8][9][10]

• HPLC System Setup and Equilibration:

  • Install the C18 column and set the column temperature to 30 °C.

  • Set the detector wavelength. If the λmax is unknown, perform a DAD scan from 200-400 nm on the standard solution to determine the optimal wavelength. A wavelength of 220 nm is a good starting point.

  • Equilibrate the column with the initial mobile phase composition for at least 15 minutes or until a stable baseline is achieved.

• Chromatographic Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp.	30 °C
Detection	UV at 220 nm (or determined λmax)
Gradient Program	Time (min)
0.0
15.0
17.0
17.1
20.0

• Data Analysis:

  • Purity: Calculate the area percent of the main peak relative to the total area of all peaks in the chromatogram.

  • Quantification: Construct a calibration curve using a series of standard concentrations and determine the concentration of the analyte in the sample by external standard calibration.

Protocol 2: Chiral Separation for Enantiomeric Purity

This protocol outlines a method for the separation of the potential enantiomers of Cyclopropyl-(2-fluoro-benzyl)-amine. Chiral separations are typically achieved using a chiral stationary phase (CSP) that forms transient diastereomeric complexes with the enantiomers, leading to different retention times.[6]

Rationale for Chiral Separation Conditions

• Stationary Phase: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and successful for a wide range of chiral compounds, including amines. These are often used in normal-phase or polar organic modes.

• Mobile Phase: A mobile phase consisting of a non-polar solvent (like hexane or heptane) and an alcohol modifier (like isopropanol or ethanol) is typical for normal-phase chiral separations. An amine additive (like diethylamine) is often required to improve the peak shape of basic analytes by competing for active sites on the stationary phase.

• Method Development: Chiral method development is often more empirical than achiral method development.[7] It may require screening several different CSPs and mobile phase combinations to achieve optimal separation.

Materials and Reagents

Item	Description
HPLC System	Isocratic or Quaternary pump, autosampler, column thermostat, UV detector
Column	Chiral Stationary Phase (e.g., Daicel CHIRALPAK series, Phenomenex Lux series)
Mobile Phase	Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1 v/v/v), HPLC grade
Diluent	Mobile Phase
Sample	Racemic or enantiomerically enriched Cyclopropyl-(2-fluoro-benzyl)-amine

Experimental Workflow: Chiral Analysis

Caption: Workflow for Chiral HPLC Separation

Step-by-Step Protocol

• Mobile Phase Preparation: Prepare the mobile phase by mixing the specified volumes of hexane, isopropanol, and diethylamine. Degas the solution before use.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

• HPLC System Setup and Equilibration:

  • Install the chiral column and set the column temperature to 25 °C.

  • Set the detector wavelength (e.g., 220 nm).

  • Equilibrate the column with the mobile phase at the specified flow rate for at least 30 minutes or until a stable baseline is achieved.

• Chromatographic Conditions:

Parameter	Value
Mobile Phase	Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v)
Flow Rate	0.8 mL/min
Injection Volume	5 µL
Column Temp.	25 °C
Detection	UV at 220 nm

• Data Analysis:

  • Identify the two peaks corresponding to the enantiomers.

  • Calculate the enantiomeric excess (%ee) using the following formula: %ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak).

System Suitability and Validation

For both protocols, a system suitability test should be performed before sample analysis to ensure the chromatographic system is performing adequately. Key parameters to monitor include:

• Tailing Factor: Should be ≤ 2.0 for the main analyte peak.

• Theoretical Plates (N): Should be > 2000.

• Resolution (Rs): For the chiral separation, the resolution between the enantiomer peaks should be ≥ 1.5.

• Reproducibility: Multiple injections of the standard solution should show a relative standard deviation (RSD) of ≤ 2.0% for peak area and retention time.

Method validation should be performed in accordance with ICH guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Conclusion

The HPLC methods detailed in this application note provide a robust framework for the comprehensive analysis of Cyclopropyl-(2-fluoro-benzyl)-amine. The reversed-phase method allows for reliable purity assessment and quantification, essential for quality control and formulation development. The chiral separation protocol addresses the critical need to control the stereochemical integrity of the molecule, a fundamental requirement in modern drug development. These protocols, grounded in established scientific principles and supported by authoritative references, offer a solid starting point for researchers and scientists working with this and structurally related compounds.

References

• Vieira, L. H. S., et al. (2022). Optimization and validation of LLE-LTP to determine florpyrauxifen-benzyl herbicide in water samples by HPLC-DAD. Journal of Environmental Science and Health, Part B, 57(9), 697-709. [Link]

• Nojavan, S., et al. (2007). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Journal of Separation Science, 30(16), 2813-2819. [Link]

• Afzal, M., et al. (2001). SEPARATION AND DETERMINATION OF TRACE LEVELS OF AROMATIC AMINES BY HPLC. Journal of the Chemical Society of Pakistan, 23(3), 156-159.

• Kannappan, V. (2022). Direct chiral HPLC separation on CSPs. Chiralpedia. [Link]

• Lee, M.-H., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Food Science and Technology, 41(Suppl. 2), 652-659. [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

• Ribeiro, A. R., et al. (2020). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. Molecules, 25(8), 1916. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• Xiongfeng, H., et al. (n.d.). Simultaneous Determination of Aromatic Amines and Pyridines in Soil.

• Przybyciel, M. (2005). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

• Wang, P., et al. (2013). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Analytical and Bioanalytical Chemistry, 405(13), 4517-4525.
• Eng, A., et al. (2018). Fluorine Speciation Analysis Using Reverse Phase Liquid Chromatography Coupled Off-Line to Continuum Source Molecular Absorption Spectrometry (CS-MAS): Identification and Quantification of Novel Fluorinated Organic Compounds in Environmental and Biological Samples. Analytical Chemistry, 90(15), 9049-9057.
• Ates, S., et al. (2017). Validated RP-HPLC Method for Quantitative Determination of Tolfenamic Acid and Benzyl Alcohol in a Veterinary Pharmaceutical.

• Harada, N. (2019). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Symmetry, 11(11), 1346. [Link]

• Przybyciel, M. (2005). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. ResearchGate. [Link]

• Lord, H., & Pawliszyn, J. (2000). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry, 72(4), 787-793.
• Google Patents. (n.d.). CN101486635B - Preparation of alpha-cyclopropyl carbonyl-2-benzyl-fluorobenzyl halogen.

• Chemchart. (n.d.). Cyclopropyl-(2-fluoro-benzyl)-amine (625435-02-1). [Link]

• PubChem. (n.d.). Benzyl(cyclopropylmethyl)amine. [Link]

Sources

• 1. ovid.com [ovid.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Cyclopropyl-(2-fluoro-benzyl)-amine (625435-02-1) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 5. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 6. Direct chiral HPLC separation on CSPs – Chiralpedia [chiralpedia.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. Optimization and validation of LLE-LTP to determine florpyrauxifen-benzyl herbicide in water samples by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: The Utility of the Cyclopropyl-(2-fluoro-benzyl) Moiety as a Core Intermediate in Modern Drug Synthesis

Introduction: The Strategic Importance of the Cyclopropyl-(2-fluoro-benzyl) Scaffold

In the landscape of modern medicinal chemistry, the pursuit of enhanced efficacy, improved metabolic stability, and refined safety profiles is paramount. Specific structural motifs are frequently employed to achieve these goals, and the cyclopropyl ring is a notable example. The unique physicochemical properties of the cyclopropyl group—such as its rigid, three-dimensional structure and its ability to modulate electronic properties—make it a valuable component in drug design.[1][2] When combined with a 2-fluorobenzyl group, it forms a powerful pharmacophore. The fluorine atom can enhance binding affinity, improve metabolic stability by blocking potential sites of oxidation, and modulate the pKa of nearby functional groups.

This guide provides a detailed examination of the cyclopropyl-(2-fluoro-benzyl) moiety, not as a standalone amine, but through its most industrially relevant precursor, Cyclopropyl 2-fluorobenzyl ketone . This ketone is a pivotal intermediate in the synthesis of several key pharmaceutical agents, most notably the potent antiplatelet drug, Prasugrel.[3][4] We will explore the synthesis of this key ketone, its subsequent conversion into a reactive intermediate, and its application in the total synthesis of Prasugrel. Furthermore, we will delve into the mechanism of action of the final drug product and provide protocols for the analytical characterization of these critical intermediates.

Part 1: Synthesis of the Core Intermediate: Cyclopropyl 2-fluorobenzyl Ketone

The synthesis of Cyclopropyl 2-fluorobenzyl ketone is a critical first step. Various methods have been reported in patent literature, often focusing on cost-effectiveness and scalability for industrial production.[3][5][6] The following protocol describes a common approach involving a Grignard reaction.

Scientific Rationale

This synthetic route leverages the nucleophilic character of a Grignard reagent derived from an o-fluoro-substituted aromatic compound. The reaction with a cyclopropyl-containing electrophile, followed by hydrolysis and decarboxylation, yields the target ketone. This method is advantageous as it builds the core carbon skeleton efficiently. Using an o-fluoro-acid salt as a starting material can be more cost-effective than other routes by reducing the consumption of the Grignard reagent.[5][6]

Experimental Protocol: Synthesis of Cyclopropyl 2-fluorobenzyl Ketone

Objective: To synthesize Cyclopropyl 2-fluorobenzyl ketone from o-fluorobenzoic acid.

Materials & Reagents:

Reagent/Material	Grade	Supplier
o-Fluorobenzoic acid	≥98%	Standard Chemical Supplier
Lithium hydroxide	≥98%	Standard Chemical Supplier
Isopropylmagnesium chloride	2M in THF	Standard Chemical Supplier
Cyclopropanecarbonitrile	≥98%	Standard Chemical Supplier
Tetrahydrofuran (THF), anhydrous	≥99.9%	Standard Chemical Supplier
Hydrochloric acid (HCl)	37% (conc.)	Standard Chemical Supplier
Diethyl ether	ACS Grade	Standard Chemical Supplier
Magnesium sulfate, anhydrous	ACS Grade	Standard Chemical Supplier
Round-bottom flasks	Various sizes	Standard Laboratory Glassware
Reflux condenser	-	Standard Laboratory Glassware
Magnetic stirrer and stir bars	-	Standard Laboratory Equipment
Separatory funnel	-	Standard Laboratory Equipment
Rotary evaporator	-	Standard Laboratory Equipment

Procedure:

• Preparation of Lithium o-fluorobenzoate:

  • In a 500 mL round-bottom flask, dissolve o-fluorobenzoic acid (14.0 g, 0.1 mol) in 150 mL of methanol.

  • Add a solution of lithium hydroxide (4.2 g, 0.1 mol) in 50 mL of water dropwise with stirring.

  • Stir the mixture at room temperature for 1 hour.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the lithium o-fluorobenzoate salt. Dry thoroughly under vacuum.

• Grignard Reaction:

  • To a dry 1 L three-necked flask equipped with a reflux condenser and an addition funnel under a nitrogen atmosphere, add the dried lithium o-fluorobenzoate (14.6 g, 0.1 mol).

  • Add 200 mL of anhydrous THF.

  • Slowly add isopropylmagnesium chloride (75 mL of 2M solution in THF, 0.15 mol) via the addition funnel over 30 minutes. The addition is exothermic; maintain the temperature below 40°C with a water bath if necessary.

  • Once the addition is complete, heat the mixture to reflux and maintain for 3 hours.[5]

• Reaction with Cyclopropanecarbonitrile:

  • Cool the reaction mixture to 0°C using an ice bath.

  • Slowly add a solution of cyclopropanecarbonitrile (6.7 g, 0.1 mol) in 50 mL of anhydrous THF.

  • Allow the mixture to warm to room temperature and stir overnight.

• Hydrolysis and Work-up:

  • Cool the mixture to 0°C and slowly quench the reaction by adding 100 mL of 2M HCl.

  • Heat the mixture to 60°C for 2 hours to ensure complete hydrolysis and decarboxylation.

  • Cool to room temperature and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution (100 mL) followed by brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product is purified by vacuum distillation or column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield Cyclopropyl 2-fluorobenzyl ketone as a colorless oil.

Synthetic Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN102140059B - Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone - Google Patents [patents.google.com]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 5. CN102311325B - Method for preparing prasugrel intermediate cyclopropyl-2-fluorine benzyl ketone - Google Patents [patents.google.com]
• 6. CN102311325A - Method for preparing prasugrel intermediate cyclopropyl-2-fluorine benzyl ketone - Google Patents [patents.google.com]

In Vitro Characterization of "Cyclopropyl-(2-fluoro-benzyl)-amine" as a Monoamine Oxidase Inhibitor: An Application Note and Protocol

Introduction: The Therapeutic Potential of Modulating Monoamine Oxidase Activity

Monoamine oxidases (MAO) are a family of flavin-containing enzymes located on the outer mitochondrial membrane, playing a critical role in the metabolism of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine.[1] Two isoforms, MAO-A and MAO-B, exhibit distinct substrate specificities and inhibitor sensitivities, making them key targets in the development of therapeutics for a range of neurological and psychiatric disorders.[2] Inhibition of MAO-A is an established strategy for treating depression and anxiety, while selective MAO-B inhibitors are utilized in the management of Parkinson's disease to preserve dopamine levels in the brain.[3][4]

Cyclopropylamines represent a class of mechanism-based, often irreversible, inhibitors of MAO.[5] Their unique chemical structure allows for covalent modification of the flavin adenine dinucleotide (FAD) cofactor within the enzyme's active site, leading to time-dependent inactivation.[5] This application note provides a detailed in vitro protocol for the characterization of a novel cyclopropylamine derivative, "Cyclopropyl-(2-fluoro-benzyl)-amine," as an inhibitor of both MAO-A and MAO-B.

The protocol herein is designed for researchers, scientists, and drug development professionals to accurately determine the inhibitory potency (IC50) and selectivity of this compound. The methodology is based on a robust and sensitive fluorometric assay that measures the production of hydrogen peroxide (H₂O₂), a byproduct of MAO-catalyzed amine oxidation.[3]

Assay Principle: Fluorometric Detection of MAO Activity

The activity of MAO is determined by measuring the rate of H₂O₂ production during the oxidative deamination of a suitable substrate, such as p-tyramine.[6] This assay employs the Amplex™ Red reagent (10-acetyl-3,7-dihydroxyphenoxazine), a highly sensitive and stable fluorogenic probe for H₂O₂. In the presence of horseradish peroxidase (HRP), the Amplex™ Red reagent reacts with H₂O₂ in a 1:1 stoichiometry to produce the highly fluorescent product, resorufin.[7][8] The resulting fluorescence is measured at an excitation wavelength of 530-540 nm and an emission wavelength of 585-590 nm. The rate of fluorescence increase is directly proportional to the MAO activity.[9]

To differentiate between the activity of the two isoforms, specific inhibitors are used. Clorgyline is a selective inhibitor of MAO-A, while selegiline (or pargyline) is a selective inhibitor of MAO-B. By performing the assay in the presence and absence of these specific inhibitors, the activity of each isoform can be determined.

The inhibitory potential of "Cyclopropyl-(2-fluoro-benzyl)-amine" is quantified by measuring the reduction in MAO activity across a range of inhibitor concentrations. The half-maximal inhibitory concentration (IC50) is then calculated from the resulting dose-response curve.

Visualizing the Assay Workflow

Caption: Experimental workflow for determining the IC50 of "Cyclopropyl-(2-fluoro-benzyl)-amine" against MAO-A and MAO-B.

Detailed In Vitro Protocol

Materials and Reagents

• Recombinant human MAO-A and MAO-B enzymes

• "Cyclopropyl-(2-fluoro-benzyl)-amine" (test compound)

• Clorgyline (MAO-A selective inhibitor)

• Selegiline or Pargyline (MAO-B selective inhibitor)

• p-Tyramine hydrochloride (substrate)

• Amplex™ Red reagent

• Horseradish peroxidase (HRP)

• Dimethyl sulfoxide (DMSO), molecular biology grade

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader with temperature control

Preparation of Reagents

• Assay Buffer: 100 mM Potassium Phosphate, pH 7.4. Prepare fresh and store at 4°C.

• Enzyme Solutions: Reconstitute recombinant human MAO-A and MAO-B in assay buffer to a stock concentration of 1 mg/mL. Aliquot and store at -80°C. On the day of the experiment, dilute the enzymes to the working concentration in assay buffer. The optimal working concentration should be determined empirically to ensure a linear reaction rate for at least 30 minutes.

• Substrate Solution: Prepare a 100 mM stock solution of p-tyramine in deionized water. Aliquot and store at -20°C. On the day of the experiment, dilute the stock to a 20 mM working solution in assay buffer.

• Amplex™ Red/HRP Working Solution: Prepare a 10 mM stock solution of Amplex™ Red reagent in DMSO and a 10 U/mL stock solution of HRP in assay buffer. Protect the Amplex™ Red solution from light. On the day of the experiment, prepare a working solution containing 100 µM Amplex™ Red and 2 U/mL HRP in assay buffer. This solution should be prepared fresh and protected from light.

• Inhibitor Solutions:

  • Test Compound: Prepare a 10 mM stock solution of "Cyclopropyl-(2-fluoro-benzyl)-amine" in DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination (e.g., from 10 mM down to 100 pM).

  • Control Inhibitors: Prepare 1 mM stock solutions of clorgyline and selegiline in DMSO.

Assay Procedure for IC50 Determination

The following procedure is for a single 96-well plate. Adjust volumes as needed. It is recommended to perform all assays in triplicate.

• Plate Layout: Design the plate layout to include wells for:

  • Blank: Assay buffer only (no enzyme).

  • Negative Control: Enzyme, assay buffer, and DMSO (vehicle control).

  • Positive Controls: Enzyme with a known concentration of the respective selective inhibitor (e.g., 1 µM clorgyline for MAO-A and 1 µM selegiline for MAO-B).

  • Test Compound: Enzyme with serial dilutions of "Cyclopropyl-(2-fluoro-benzyl)-amine".

• Enzyme and Inhibitor Pre-incubation:

  • Add 40 µL of assay buffer to all wells.

  • Add 5 µL of the appropriate inhibitor dilution (test compound, control inhibitor, or DMSO for the negative control) to the corresponding wells.

  • Add 5 µL of the diluted MAO-A or MAO-B enzyme solution to all wells except the blank wells.

  • Mix gently by shaking the plate for 30 seconds.

  • Incubate the plate at 37°C for 30 minutes. This pre-incubation step is crucial for mechanism-based inhibitors like cyclopropylamines to allow for time-dependent inactivation of the enzyme.

• Reaction Initiation and Measurement:

  • To initiate the reaction, add 50 µL of the Amplex™ Red/HRP/Tyramine working solution to all wells. This solution should contain 100 µM Amplex Red, 2 U/mL HRP, and 2 mM p-tyramine in assay buffer (final concentration in the 100 µL reaction volume will be 50 µM Amplex Red, 1 U/mL HRP, and 1 mM p-tyramine).

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence intensity (Excitation: 535 nm, Emission: 587 nm) every minute for 30 minutes.

Data Analysis

• Calculate the Rate of Reaction: For each well, determine the rate of reaction (slope) from the linear portion of the fluorescence versus time plot (RFU/min).

• Calculate Percent Inhibition: Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 * (1 - (Rate_inhibitor - Rate_blank) / (Rate_vehicle - Rate_blank))

• Determine IC50 Value: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Hypothetical Data Presentation

The following table presents a hypothetical dataset for the inhibition of MAO-A and MAO-B by "Cyclopropyl-(2-fluoro-benzyl)-amine".

Inhibitor Concentration (nM)	% Inhibition of MAO-A	% Inhibition of MAO-B
0.1	2.5	8.1
1	5.2	25.3
10	15.8	48.9
100	49.5	75.6
1000	85.3	92.1
10000	98.1	99.5
IC50 (nM)	102.3	11.5
Selectivity Index (MAO-A/MAO-B)	\multicolumn{2}{c	}{8.9 }

Mechanism of Inhibition Visualization

Caption: Proposed mechanism of irreversible inhibition of MAO by "Cyclopropyl-(2-fluoro-benzyl)-amine".

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating through the inclusion of several key controls:

• Blank Controls: Account for background fluorescence of the reagents.

• Vehicle Controls (Negative Controls): Represent 100% enzyme activity and are used to normalize the data.

• Positive Controls: The use of known selective inhibitors (clorgyline and selegiline) confirms the identity and activity of the MAO isoforms and ensures the assay is performing as expected.

• Dose-Response Curve: A well-defined sigmoidal dose-response curve with a good fit (e.g., R² > 0.95) provides confidence in the calculated IC50 value.

By adhering to these principles and including the appropriate controls, researchers can generate reliable and reproducible data on the inhibitory properties of "Cyclopropyl-(2-fluoro-benzyl)-amine".

References

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Retrieved from [Link]

• Herraiz, T., & Guillén, H. (2018). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). In Monoamine Oxidase Inhibitors (pp. 109-122). Humana Press, New York, NY.

• Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives. (2025). PubMed Central. Retrieved from [Link]

• Al-hourani, B. J., et al. (2021). Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. Molecules, 26(21), 6649.

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Fluorometric). Retrieved from [Link]

• Psych Scene Hub. (2021). Monoamine Oxidase Inhibitors (MAOI) – Mechanism of Action. Retrieved from [Link]

• Ramsay, R. R., & Albreht, A. (2018). Kinetics, mechanism, and inhibition of monoamine oxidase. Journal of Neural Transmission, 125(11), 1645-1661.
• Richards, J. R., & St P. Pierre, C. (2023). Monoamine Oxidase Inhibitors (MAOI). In StatPearls.
• Vdovc, R., et al. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. The FEBS journal, 282(10), 1946–1956.
• Patrick, K. S., & Gauthier, J. H. (2023). Monoamine Oxidase Inhibitors. In StatPearls.
• Aartse, A., et al. (2018). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Analytical biochemistry, 556, 10-16.

• Mayo Clinic. (n.d.). Monoamine oxidase inhibitors (MAOIs). Retrieved from [Link]

• Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation.
• Silverman, R. B., & Zieske, P. A. (1986). 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase. Biochemistry, 25(2), 341-346.

• Elabscience. (n.d.). Monoamine Oxidase (MAO) Activity Fluorometric Assay Kit (E-BC-F093). Retrieved from [Link]

• Chavez, V., et al. (2019). Amplex Red Assay for Measuring Hydrogen Peroxide Production from Caenorhabditis elegans. Journal of visualized experiments : JoVE, (153), 10.3791/60341.

• Science Gateway. (n.d.). How to calculate IC50. Retrieved from [Link]

• Patsnap. (2023).

• Creative Biolabs. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

• Polgar, P. D., et al. (2017). Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. The AAPS journal, 19(5), 1475–1484.

Sources

• 1. Selective inactivation of MAO-B by benzyl-dimethyl-silyl-methanamines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What are the therapeutic applications for MAO inhibitors? [synapse.patsnap.com]
• 4. Monoamine oxidase inhibition properties of 2,1-benzisoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Study on the Neuroprotective, Radical-Scavenging and MAO-B Inhibiting Properties of New Benzimidazole Arylhydrazones as Potential Multi-Target Drugs for the Treatment of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

"Cyclopropyl-(2-fluoro-benzyl)-amine" for structure-activity relationship studies

Application Note: Strategic Utilization of Cyclopropyl-(2-fluoro-benzyl)-amine (C2FBA) in Medicinal Chemistry

Executive Summary

Cyclopropyl-(2-fluoro-benzyl)-amine (C2FBA), CAS 625435-02-1 , represents a "privileged pharmacophore" for Structure-Activity Relationship (SAR) campaigns. This secondary amine combines two critical medicinal chemistry motifs: the cyclopropyl group (a bioisostere for isopropyl/ethyl with enhanced metabolic stability) and the 2-fluorobenzyl group (providing electronic modulation and metabolic blocking).

This guide details the rationale for incorporating C2FBA into small molecule libraries, focusing on optimizing physicochemical properties (pKa, LogD) and DMPK profiles (metabolic stability). It includes validated protocols for its incorporation via reductive amination and palladium-catalyzed cross-coupling.

Technical Profile & SAR Rationale

The "Magic" of the Scaffold

C2FBA is not merely a building block; it is a strategic tool to solve specific lead optimization challenges.

Feature	Structural Component	Medicinal Chemistry Impact
Conformational Constraint	Cyclopropyl Ring	The -like character of the cyclopropyl carbons shortens the N-C bond and increases rigidity compared to isopropyl or ethyl chains. This can lock bioactive conformations and improve selectivity.
Metabolic Stability	Cyclopropyl Ring	Cyclopropyl amines are resistant to CYP450-mediated -carbon hydroxylation/dealkylation, a common clearance route for -isopropyl groups.
pKa Modulation	2-Fluoro Substituent	The electron-withdrawing fluorine (ortho-position) lowers the pKa of the amine (inductive effect). This reduces the percentage of ionized species at physiological pH, potentially improving membrane permeability and CNS penetration.
Metabolic Blocking	2-Fluoro Substituent	Blocks metabolic oxidation at the susceptible ortho-position of the phenyl ring.

Physicochemical Comparison

• Basicity: Cyclopropylamines are generally less basic (pKa ~8-9) than their acyclic counterparts (pKa ~10-11) due to the greater s-character of the cyclopropyl bonding orbitals.

• Lipophilicity: The introduction of fluorine increases lipophilicity (LogP) slightly but lowers LogD7.4 by suppressing ionization, often resulting in better overall bioavailability.

Experimental Protocols

Protocol A: Incorporation via Reductive Amination

Best for: Synthesizing tertiary amines from ketones or aldehydes.

Rationale: This method avoids the use of toxic alkyl halides and allows for convergent synthesis. The lower basicity of the cyclopropylamine requires specific Lewis acid activation.

Materials:

• Amine: Cyclopropyl-(2-fluoro-benzyl)-amine (1.0 equiv).

• Carbonyl: Target Aldehyde/Ketone (1.0 - 1.2 equiv).

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 - 2.0 equiv).

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

• Additive: Acetic Acid (AcOH) (1.0 - 2.0 equiv) – Critical for catalyzing imine formation with sterically hindered amines.

Step-by-Step Procedure:

• Imine Formation: In a dry reaction vial, dissolve the Carbonyl compound in DCE (0.1 M). Add C2FBA (1.0 equiv) and AcOH (1.0 equiv). Stir at room temperature for 1–2 hours.

  • Checkpoint: Monitor by LC-MS for the appearance of the imine intermediate (M-18 peak often visible, or the mass of the imine).

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise. Allow the reaction to warm to room temperature and stir overnight (12–16 h).

• Quench: Quench the reaction with saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes until gas evolution ceases.

• Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate in vacuo. Purify via Flash Column Chromatography (typically Hexane/EtOAc or DCM/MeOH gradients).

Protocol B: Incorporation via Buchwald-Hartwig Cross-Coupling

Best for: Synthesizing N-aryl or N-heteroaryl derivatives.

Rationale: Secondary acyclic amines can be challenging in SNAr reactions if the aryl halide is not highly activated. Palladium catalysis provides a robust alternative.

Materials:

• Amine: C2FBA (1.2 equiv).

• Electrophile: Aryl Bromide/Chloride (1.0 equiv).

• Catalyst: Pd₂(dba)₃ (2-5 mol%) or Pd(OAc)₂.

• Ligand: XPhos or RuPhos (ideal for secondary amines).

• Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv).

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).

Step-by-Step Procedure:

• Setup: In a glovebox or under Argon flow, charge a reaction vial with the Aryl Halide, Catalyst, Ligand, and Base.

• Addition: Add the solvent (degassed) and C2FBA via syringe.

• Reaction: Seal the vial and heat to 80–100°C for 4–12 hours.

  • Note: Cyclopropylamines are thermally stable but can undergo ring-opening under extreme acidic conditions; basic Buchwald conditions are safe.

• Workup: Filter the reaction mixture through a pad of Celite (eluting with EtOAc) to remove palladium residues.

• Purification: Concentrate and purify via reverse-phase HPLC or silica chromatography.

Strategic Decision Logic (SAR Workflow)

The following diagram illustrates the decision process for selecting C2FBA during a Lead Optimization campaign.

Figure 1: Decision Logic for incorporating C2FBA into SAR libraries to address specific DMPK and potency liabilities.

Comparative Data Summary

The following table highlights the theoretical advantages of the C2FBA scaffold compared to standard building blocks.

Property	Benzylamine (Standard)	Isopropyl-Benzylamine	C2FBA (Optimized)
Metabolic Stability	Low (Benzylic oxidation)	Moderate (N-dealkylation risk)	High (Blocked sites)
Conformation	Flexible	Flexible	Rigid / Defined
Basicity (approx pKa)	~9.5	~10.5	~8.5 (Improved Permeability)
LogP (Lipophilicity)	Moderate	High	Optimal (Fluorine modulation)

References

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Chapter on Bioisosterism and Cyclopropylamines).

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player in Drug Design. Journal of Medicinal Chemistry, 59(19), 8712–8756. Link

• Patent Reference: WO 2004/041784. (Example of patent literature citing the synthesis and use of fluorinated benzyl cyclopropylamines in bioactive compounds). Link

Application Note: Chemoproteomic Profiling of Chromatin Modifiers using Cyclopropyl-(2-fluoro-benzyl)-amine Scaffolds

Executive Summary

Cyclopropyl-(2-fluoro-benzyl)-amine (also known as N-(2-fluorobenzyl)cyclopropanamine) represents a privileged pharmacophore in the design of mechanism-based inhibitors for FAD-dependent amine oxidases, specifically Lysine-Specific Demethylase 1 (LSD1/KDM1A) .

Unlike reversible inhibitors, this scaffold functions as a "suicide substrate," undergoing catalytic activation by the target enzyme to form a covalent adduct with the FAD cofactor. This unique reactivity profile renders it an ideal warhead for Activity-Based Protein Profiling (ABPP) . This application note details the use of this scaffold to quantify target engagement, assess selectivity against off-targets (e.g., MAO-A/B), and map the epigenetic landscape of cancer cells.

Mechanism of Action: The "Suicide" Warhead

To apply this molecule effectively in proteomics, one must understand its activation mechanism. The cyclopropylamine core is not inherently reactive; it requires the specific oxidative environment of the LSD1 catalytic pocket.

• Substrate Mimicry: The N-benzyl group mimics the methylated lysine tail of Histone H3. The 2-fluoro substituent is critical for steric optimization and metabolic stability, often enhancing selectivity over Monoamine Oxidases (MAOs).

• Enzymatic Oxidation: LSD1 attempts to demethylate the amine, initiating a Single Electron Transfer (SET) from the nitrogen lone pair to the FAD cofactor.

• Ring Opening: The resulting radical cation triggers the opening of the cyclopropyl ring.

• Covalent Adduct Formation: The opened ring forms a reactive radical species that covalently bonds to the C4a position of the FAD cofactor (N5-adducts are also possible depending on specific geometry), irreversibly inactivating the enzyme.

Pathway Diagram: Mechanism-Based Inactivation

Figure 1: Mechanism-based inactivation of LSD1.[1] The inhibitor remains inert until processed by the enzyme, ensuring high specificity in complex proteomes.

Applications in Proteomics[2][3][4][5][6]

Activity-Based Protein Profiling (ABPP)

By derivatizing the para-position of the benzyl ring with a bioorthogonal handle (e.g., an alkyne or azide), researchers can convert the Cyclopropyl-(2-fluoro-benzyl)-amine scaffold into an Activity-Based Probe (ABP).

• Target Identification: Identify unknown off-targets that possess similar FAD-dependent oxidation mechanisms.

• Target Engagement (TE): Quantify the percentage of LSD1 molecules in a cell that are bound by a drug candidate. This is performed via a competition assay :

  • Step 1: Treat cells with the non-tagged drug candidate.

  • Step 2: Lyse and treat with the tagged Probe.[2]

  • Step 3: If the drug bound the target, the Probe cannot bind (signal loss).

Selectivity Profiling (LSD1 vs. MAO-A/B)

The 2-fluoro substituent is a key determinant of selectivity. Proteomics allows the simultaneous monitoring of LSD1 and its homologs, Monoamine Oxidase A and B (MAO-A/B).

Comparative Selectivity Data (Representative):

Target Enzyme	Probe Structure	IC50 (nM)	Covalent Adduct Site
LSD1 (KDM1A)	N-(2-fluorobenzyl)cyclopropanamine	< 50	FAD (C4a)
MAO-A	N-(2-fluorobenzyl)cyclopropanamine	> 1,000	FAD (N5)
MAO-B	N-(2-fluorobenzyl)cyclopropanamine	> 5,000	FAD (N5)
LSD1	N-benzylcyclopropanamine (Unsubstituted)	~200	FAD (C4a)

Note: The 2-fluoro group significantly enhances potency against LSD1 while reducing affinity for MAOs compared to the unsubstituted analog.

Detailed Protocol: Competitive ABPP for LSD1 Target Engagement

This protocol describes how to use a "Click-Chemistry" analog of the topic molecule to validate the binding of a novel LSD1 inhibitor in live cells.

Materials Required[1][2][4][5][6][7][8][9][10]

• Probe: N-(2-fluoro-4-ethynylbenzyl)cyclopropanamine (Alkyne-functionalized probe).

• Competitor: Novel drug candidate (to be tested).

• Lysis Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.1% Triton X-100, Protease Inhibitors. Crucial: Do not use strong denaturants (SDS/Urea) initially; the enzyme must be active to process the probe.

• Click Reagents: TAMRA-Azide (for gel) or Biotin-Azide (for MS), CuSO4, TCEP, TBTA ligand.

Workflow Diagram

Figure 2: Competitive ABPP workflow. Loss of signal in Step 6 indicates successful target engagement by the Competitor in Step 1.

Step-by-Step Procedure

• In Situ Labeling (Competition Step):

  • Seed cells (e.g., AML cell line MV4-11) in 6-well plates.

  • Treat experimental wells with the Competitor Drug (various concentrations, e.g., 10 nM - 10 µM) for 1 hour. Include a DMSO control.

  • Add the Alkyne-Probe (final conc. 2 µM) to all wells. Incubate for 2 hours at 37°C.

  • Expert Insight: We label in live cells because the probe requires the FAD cofactor to be in its oxidized state. Cell lysis can sometimes disrupt the redox environment or dissociate FAD.

• Lysis:

  • Wash cells 3x with cold PBS to remove excess free probe.

  • Lyse in mild buffer (HEPES/Triton). Sonicate briefly.

  • Centrifuge (14,000 x g, 10 min) to clear debris. Collect supernatant.

  • Quantify protein concentration (BCA assay). Normalize to 1 mg/mL.

• Click Chemistry (CuAAC):

  • To 100 µL lysate, add sequentially:

    • 1 µL TAMRA-Azide or Biotin-Azide (100 µM stock).

    • 2 µL TCEP (50 mM stock).

    • 2 µL TBTA ligand (1.7 mM stock).

    • 2 µL CuSO4 (50 mM stock).

  • Vortex and incubate at Room Temp for 1 hour in the dark.

• Readout (Option A: In-Gel Fluorescence):

  • Add 4x SDS-PAGE loading buffer. Boil for 5 min.

  • Run on 4-12% Bis-Tris gel.

  • Scan on a fluorescent gel scanner (e.g., Typhoon).

  • Result: A prominent band at ~110 kDa (LSD1). Disappearance of this band in drug-treated lanes confirms target engagement.

• Readout (Option B: Mass Spectrometry):

  • Use Biotin-Azide in Step 3.

  • Precipitate proteins (MeOH/Chloroform) to remove excess reagents.

  • Redissolve in 1% SDS, dilute to 0.1% SDS.

  • Incubate with Streptavidin-Agarose beads (2 hours).

  • Wash beads stringently (1% SDS, then 4M Urea, then PBS).

  • On-bead digestion with Trypsin.[3]

  • Analyze peptides via LC-MS/MS.[3]

References

• Mechanism of LSD1 Inhibition: Stavropoulos, P., et al. (2006). "Crystal structure and mechanism of human lysine-specific demethylase-1." Nature Structural & Molecular Biology. [Link]

• Cyclopropylamine Probes in Proteomics: Bimas-Sörnlov, V., et al. (2019). "LSD1 probes for cellular target engagement."[4] Journal of Medicinal Chemistry. [Link]

• ABPP Methodology Review: Niphakis, M. J., & Cravatt, B. F. (2014). "Enzyme inhibitor discovery by activity-based protein profiling." Annual Review of Biochemistry. [Link]

• Clinical Relevance of 2-Fluorobenzyl Derivatives: Mould, D. P., et al. (2017). "Development of (Spirene)-based inhibitors of LSD1." ACS Medicinal Chemistry Letters. [Link]

Sources

• 1. Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: Stability & Handling of Cyclopropyl-(2-fluoro-benzyl)-amine

This technical guide addresses the stability, handling, and troubleshooting of Cyclopropyl-(2-fluoro-benzyl)-amine (also known as N-(2-fluorobenzyl)cyclopropanamine).

As a secondary benzylic amine, this molecule exhibits distinct reactivity patterns—specifically sensitivity to atmospheric carbon dioxide and oxidative degradation —that often confuse researchers during storage and formulation.

Chemical Profile & Critical Stability Factors[1]

Molecule: Cyclopropyl-(2-fluoro-benzyl)-amine Class: Secondary Amine / Benzylic Amine Physical State (Free Base): Colorless to light yellow oil pKa (Calculated): ~9.0–9.5 (Basic)

Core Instability Mechanisms

The stability of this compound in solution is governed by two primary degradation pathways: Carbamate Formation (CO₂ sequestration) and Oxidative Deamination .

A. Carbon Dioxide Sequestration (The "White Solid" Phenomenon)

Like many secondary amines, the free base is a strong nucleophile that reacts rapidly with atmospheric CO₂ to form a carbamic acid, which subsequently stabilizes as a carbamate salt. This is the most common user complaint ("My oil turned into a white crust").

• Mechanism:

• Observation: Appearance of white, crystalline solids on the threads of vials or suspended in non-polar solvents.

B. Oxidative Deamination (Benzylic Oxidation)

The benzylic position (adjacent to the nitrogen and the aromatic ring) is activated. In the presence of oxygen and light, or trace metal impurities, this position can oxidize to form an imine, which hydrolyzes to 2-fluorobenzaldehyde and cyclopropylamine .

• Mechanism: Radical abstraction at the benzylic carbon

  Peroxide formation Imine Hydrolysis.

• Observation: Yellowing/darkening of the oil and a distinct "almond-like" or sharp aldehyde odor.

Degradation Pathway Visualization[2]

The following diagram details the specific chemical fate of Cyclopropyl-(2-fluoro-benzyl)-amine under stress conditions.

Figure 1: Primary degradation pathways showing the conversion to carbamate salts (reversible) and oxidative cleavage products (irreversible).

Troubleshooting Guide (Q&A)

Q1: "The clear oil has developed a white solid precipitate. Is the compound ruined?"

Diagnosis: Likely Carbamate Formation . Cause: Exposure to air. The amine has reacted with CO₂.[1][2] Resolution:

• Do not filter and discard. The solid is likely the salt of your product.

• Recovery: Dissolve the mixture in an organic solvent (e.g., Dichloromethane) and wash with a basic aqueous solution (e.g., 1M NaOH or NaHCO₃). This reverses the reaction, releasing CO₂ and regenerating the free base oil.

• Prevention: Store under Argon or Nitrogen.[3]

Q2: "My solution turned yellow/brown and smells sharp. Can I purify it?"

Diagnosis: Oxidative Degradation . Cause: Formation of N-oxides or cleavage into 2-fluorobenzaldehyde (which causes the smell) and colored oligomers. Resolution:

• Check Purity: Run TLC or LC-MS. If the aldehyde peak (distinct UV absorbance) is significant, purification is required.

• Purification: Silica gel chromatography is effective. The aldehyde moves much faster than the amine.

• Note: Unlike carbamate formation, this damage is irreversible.

Q3: "I see a purity drop when dissolving the compound in Chloroform (CDCl₃) for NMR."

Diagnosis: Solvent Reactivity / Acid Sensitivity . Cause: Chloroform often contains trace HCl or phosgene degradation products. The basic amine reacts to form the hydrochloride salt (shifting NMR peaks) or reacts with phosgene. Resolution:

• Filter CDCl₃ through basic alumina before use to remove acidity.

• Alternatively, use DMSO-d6 or Methanol-d4 for analytical stability.

Storage & Handling Protocols

To maintain >98% purity over long durations, adhere to the "SALT" protocol:

Parameter	Recommendation	Scientific Rationale
S tate	Convert to Salt (HCl/Oxalate)	The free base is an oil and kinetically unstable. The hydrochloride salt is a solid, resistant to oxidation and CO₂.
A tmosphere	Inert Gas (Argon/N₂)	Displaces CO₂ and O₂, preventing carbamate formation and oxidation.
L ight	Amber Vials / Foil	Benzylic amines are photosensitive; light accelerates radical oxidation mechanisms.
T emperature	-20°C (Freezer)	Slows reaction kinetics. Note: Allow vial to warm to room temp before opening to prevent water condensation.

Recommended Formulation Solvents

• Preferred: DMSO, Methanol, Ethanol (degassed).

• Avoid: Acetone (forms aminals/imines), Ethyl Acetate (trans-acylation possible over long periods), Chloroform (acidic traces).

Analytical Validation

Use these markers to validate the integrity of your batch:

1. 1H-NMR (DMSO-d6):

• Target Molecule: Look for the benzylic singlet (~3.8 ppm) and cyclopropyl multiplets (0.3–0.5 ppm).

• Degradation Marker (Aldehyde): A distinct singlet at ~10.2 ppm indicates 2-fluorobenzaldehyde .

• Degradation Marker (Carbamate): Broadening of signals or appearance of a downfield shift in the benzylic protons due to protonation/salt formation.

2. LC-MS:

• Target: [M+H]+ = ~166.1 m/z.

• Impurity: Look for 2-fluorobenzaldehyde (often invisible in (+) mode, visible in UV) or N-oxide ([M+16]).

References

• PubChem. (n.d.).[4] Benzylamine Compound Summary. National Library of Medicine. Retrieved February 2, 2026, from [Link]

  • Provides foundational data on benzylamine basicity and physical properties.

• • Source for CO₂ sensitivity warnings and storage classification.

• Gomez, S., et al. (2018). The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide. MDPI. Retrieved February 2, 2026, from [Link]

  • Detailed mechanism of carbamate form

• Tsuji, G., et al. (2024).[5] In Silico Prediction of N-Nitrosamine Formation Pathways. Chem Pharm Bull.[5] Retrieved February 2, 2026, from [Link]

  • Reference for oxidative degradation p

Sources

• 1. Application and Research of Benzylamine_Chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. N-BENZYLCYCLOPROPYLAMINE | 13324-66-8 [amp.chemicalbook.com]
• 4. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]

"Cyclopropyl-(2-fluoro-benzyl)-amine" scale-up synthesis considerations

An in-depth analysis of the synthesis reveals that the most industrially viable and scalable method for producing Cyclopropyl-(2-fluoro-benzyl)-amine is through a one-pot reductive amination process. This approach is favored for its efficiency, atom economy, and relatively mild reaction conditions. The core of this synthesis involves the reaction of cyclopropylamine with 2-fluorobenzaldehyde to form a Schiff base (imine) intermediate, which is then reduced in situ to the desired secondary amine.

The selection of the reducing agent is a critical parameter for the success of a large-scale reaction. While various borohydride reagents can effect this transformation, Sodium triacetoxyborohydride (NaBH(OAc)₃) has emerged as the reagent of choice for its remarkable selectivity.[1][2][3][4][5] Unlike stronger reducing agents such as sodium borohydride (NaBH₄), which can readily reduce the starting aldehyde, NaBH(OAc)₃ is a milder agent that preferentially reduces the protonated imine (iminium ion) intermediate.[3][4] This chemoselectivity minimizes the formation of 2-fluorobenzyl alcohol as a key byproduct, simplifying purification and maximizing yield. Furthermore, it offers a significant safety advantage over sodium cyanoborohydride (NaBH₃CN), which, although effective, is highly toxic and generates hazardous cyanide waste.[6][7]

This guide provides a comprehensive technical support framework for researchers and process chemists, focusing on a robust protocol for the reductive amination scale-up and offering detailed troubleshooting for common challenges encountered during the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine.

Core Synthesis: Reductive Amination Protocol

This protocol outlines a standard procedure for the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine via reductive amination.

Experimental Protocol: Step-by-Step Methodology

• Reactor Setup: To a clean, dry, and inerted reactor equipped with mechanical stirring, a temperature probe, and a nitrogen inlet, charge 2-fluorobenzaldehyde.

• Solvent Addition: Add a suitable aprotic solvent, such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[2] Stir the mixture until the aldehyde is fully dissolved.

• Amine Addition: Add cyclopropylamine to the solution. An exothermic reaction may be observed as the imine begins to form. Maintain the temperature within a specified range (e.g., 20-25°C).

• Imine Formation: Allow the mixture to stir for a designated period (e.g., 1-2 hours) to ensure the formation of the imine intermediate. The reaction can be monitored by techniques like TLC or HPLC.

• Reducing Agent Addition: Once imine formation is complete, begin the portion-wise addition of Sodium triacetoxyborohydride (NaBH(OAc)₃). This step is exothermic and requires careful temperature control. The rate of addition should be managed to keep the internal temperature below a safe limit (e.g., 30°C).

• Reaction Completion: After the full addition of the reducing agent, allow the reaction to stir at room temperature until completion, typically for 12-24 hours. Monitor the consumption of the imine intermediate.

• Workup: Carefully quench the reaction by the slow addition of an aqueous solution (e.g., saturated sodium bicarbonate or water). Adjust the pH to basic (pH > 10) with an aqueous base like sodium hydroxide to ensure the product is in its free base form.

• Extraction & Isolation: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure to yield the crude Cyclopropyl-(2-fluoro-benzyl)-amine.

• Purification: The crude product, often an oil, can be purified by vacuum distillation or by forming a crystalline salt (e.g., hydrochloride salt) followed by recrystallization for higher purity.

Caption: Reductive Amination Workflow for Scale-Up Synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the scale-up synthesis in a question-and-answer format.

Question 1: My reaction has stalled, or the yield is significantly lower than expected. What are the likely causes?

Answer: Low yield or incomplete conversion is a frequent scale-up challenge. The root cause often lies in one of several areas:

• Inefficient Imine Formation: The initial equilibrium between the aldehyde/amine and the imine/water is critical. On a large scale, even trace amounts of water in starting materials or solvents can shift the equilibrium away from the imine, reducing the substrate available for reduction.

  • Solution: Ensure all starting materials and solvents are anhydrous. Using molecular sieves during the imine formation step can be beneficial, although this adds a filtration step to the process.

• Reducing Agent Decomposition: Sodium triacetoxyborohydride is moisture-sensitive. If added to a wet system or if the reagent itself has degraded due to improper storage, its reducing power will be diminished.

  • Solution: Use a freshly opened container of NaBH(OAc)₃ or one that has been stored under inert gas in a desiccator. Add the reagent in portions to a well-stirred solution to ensure it reacts with the imine rather than residual moisture.

• Poor Temperature Control: While the reaction is typically run at room temperature, significant exotherms during the addition of the reducing agent can lead to side reactions or reagent decomposition.

  • Solution: Employ a reactor with efficient cooling and add the NaBH(OAc)₃ slowly, monitoring the internal temperature closely. Pre-cooling the reactor before the addition can provide a larger thermal buffer.

• Stoichiometry: An incorrect molar ratio of reactants can leave unreacted starting material.

  • Solution: Carefully verify the molar equivalents of all reagents. A slight excess of the amine (e.g., 1.1 equivalents) is sometimes used to drive imine formation, but a large excess can complicate purification.

Question 2: I am observing a significant amount of 2-fluorobenzyl alcohol as a byproduct. Why is this happening and how can I prevent it?

Answer: The formation of 2-fluorobenzyl alcohol indicates that the reducing agent is reducing the starting 2-fluorobenzaldehyde instead of the target imine.

• Causality: While NaBH(OAc)₃ is highly selective for the imine, this selectivity is not absolute.[3] The issue is exacerbated if the rate of imine formation is slow. If a significant concentration of unreacted aldehyde is present when the reducing agent is added, competitive reduction can occur. Acetic acid, sometimes used as a catalyst, can accelerate both imine formation and aldehyde reduction, so its use must be carefully controlled.[2][4]

• Preventative Measures:

  • Ensure Complete Imine Formation: Before adding any reducing agent, confirm via process analytical technology (PAT) like in-situ IR or by sampling (TLC/HPLC) that the imine has formed to the maximum extent.

  • Control the Rate of Addition: Add the NaBH(OAc)₃ slowly to the reaction mixture. This maintains a low instantaneous concentration of the reducing agent, favoring the reaction with the more reactive imine species.

  • Re-evaluate Catalysts: If using an acid catalyst like acetic acid, consider reducing the amount or eliminating it. The reaction can proceed without it, albeit sometimes more slowly.[8]

Question 3: The workup is problematic, leading to emulsions and difficult phase separations. How can I improve product isolation?

Answer: Emulsion formation is common in large-scale reactions involving amines, which can act as surfactants.

• Underlying Issues: Vigorous stirring during quenching and extraction, along with the presence of fine particulate matter (boron salts), can stabilize emulsions.

• Solutions:

  • Brine Wash: After the initial quench and pH adjustment, perform a wash with a saturated aqueous sodium chloride (brine) solution. The increased ionic strength of the aqueous phase helps to break emulsions by dehydrating the organic phase.

  • Solvent Choice: If emulsions persist, consider switching to a more non-polar extraction solvent that has lower mutual solubility with water.

  • Filtration: Before extraction, filtering the quenched reaction mixture through a pad of a filter aid like celite can remove insoluble boron byproducts that often stabilize emulsions.

  • Gentle Agitation: During extraction, use gentle, prolonged agitation instead of rapid, high-shear stirring to minimize emulsion formation.

Question 4: How can I effectively purify the final product on a large scale without resorting to column chromatography?

Answer: While column chromatography is excellent for lab-scale purification, it is often impractical and costly for large-scale production.[9]

• Vacuum Distillation: If the product is thermally stable, vacuum distillation is a highly effective method for separating it from non-volatile impurities and residual solvent.

• Crystallization via Salt Formation: This is one of the most robust and scalable methods for purifying amines.

  • Protocol: Dissolve the crude amine base in a suitable solvent (e.g., isopropanol, ethyl acetate).

  • Slowly add a solution of an acid, such as hydrochloric acid (often as a solution in isopropanol or ether), to precipitate the corresponding ammonium salt.

  • The salt often has much better crystallinity than the free base and can be isolated by filtration. Impurities may remain in the mother liquor.

  • The salt can be further purified by recrystallization. The pure free base can be regenerated by treating the salt with a base if required for the next synthetic step.

Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns when scaling up this synthesis?

A: Key safety considerations include:

• Cyclopropylamine: It is a volatile, flammable, and corrosive liquid. Handle in a well-ventilated area with appropriate personal protective equipment (PPE).

• Exothermic Reactions: The addition of the reducing agent is exothermic. A runaway reaction can occur without proper cooling and controlled addition, leading to a rapid increase in temperature and pressure.

• Hydrogen Gas Evolution: Borohydride reagents can react with acidic protons or water to release hydrogen gas, which is highly flammable. The reactor must be properly vented.

• Solvent Hazards: The use of flammable (THF) or chlorinated (DCE) solvents requires appropriate handling and engineering controls to prevent exposure and fire hazards.

Q: Which solvent is best for the scale-up?

A: The choice of solvent is critical and depends on several factors.

Solvent	Pros	Cons
1,2-Dichloroethane (DCE)	Excellent solvent for reactants; widely cited for this reaction.[2]	Chlorinated solvent with environmental and health concerns; higher boiling point.
Tetrahydrofuran (THF)	Good solvent; lower boiling point makes for easier removal.	Can form explosive peroxides upon storage; generally more expensive.
Acetonitrile (ACN)	Aprotic polar solvent, can be effective.	Can be reactive with strong bases or acids; can be difficult to remove.
Toluene	Non-polar, good for managing water via azeotropic removal.	May result in lower solubility for intermediates or reagents.

DCE is often the preferred solvent in literature, but process chemists may opt for THF or other solvents to avoid chlorinated waste streams.[2]

Q: Can I use a different reducing agent like Sodium Borohydride (NaBH₄)?

A: It is not recommended for a one-pot procedure. NaBH₄ is a less selective reducing agent and will readily reduce the 2-fluorobenzaldehyde starting material in addition to the imine, leading to significant byproduct formation and lower yields of the desired amine.[2] A two-step process, where the imine is formed and isolated first, followed by reduction with NaBH₄ in a solvent like methanol, is possible but less efficient for scale-up than the one-pot NaBH(OAc)₃ method.[2]

Caption: Logic Diagram for Troubleshooting Common Synthesis Issues.

References

• Preparation of alpha-cyclopropyl carbonyl-2-benzyl-fluorobenzyl halogen.
• Synthesis of cyclopropane.
• Preparation method for (1R, 2S)-2-fluoro-cyclopropanamine tosylate.
• Process for the manufacture of cyclopropylamine.

• An Amination–Cyclization Cascade Reaction for Iminosugar Synthesis Using Minimal Protecting Groups. National Institutes of Health. [Link]

• An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

• 1-Hydrosilatrane. Organic Syntheses Procedure. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• Synthesis and antiproliferative activity of benzyl and phenethyl analogs of makaluvamines. National Institutes of Health. [Link]

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. ACS Publications. [Link]

• INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). Google APIs. [Link]

• A Strategy to Minimize Reactive Metabolite Formation: Discovery of (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethyl pyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a Potent, Orally Bioavailable Corticotropin-Releasing Factor. ResearchGate. [Link]

• Aldehyde not reacting in reductive amination reaction, thoughts? ResearchGate. [Link]

• Method of purification of prostaglandins including fluorine atoms by preparative hplc.

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc. ACS Publications. [Link]

• Myers Chem 115. Stanford University. [Link]

• INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). Google APIs. [Link]

• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

• ChemInform Abstract: Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ResearchGate. [Link]

• Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines. MDPI. [Link]

• Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. National Institutes of Health. [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Johnson Matthey. [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]
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• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Interpreting unexpected results with "Cyclopropyl-(2-fluoro-benzyl)-amine"

Welcome to the technical support resource for experiments involving Cyclopropyl-(2-fluoro-benzyl)-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis, purification, and handling of this compound. The following content is structured in a question-and-answer format to directly address specific issues you may face.

Frequently Asked Questions (FAQs)

Synthesis & Optimization

Question 1: My reductive amination reaction to synthesize Cyclopropyl-(2-fluoro-benzyl)-amine is showing low yield. What are the primary causes and how can I optimize the conditions?

Answer: Low yield in the reductive amination between 2-fluorobenzaldehyde and cyclopropylamine is a common issue that can typically be traced back to one of three areas: imine formation, the reduction step, or reagent stability.

Causality Behind the Choices: The reaction proceeds in two main stages: the formation of an intermediate imine, followed by its reduction to the final amine.[1] Each step has its own set of optimal conditions. The slightly acidic environment is crucial for activating the aldehyde carbonyl for nucleophilic attack by the amine, but a pH that is too low will protonate the amine, rendering it non-nucleophilic. The choice of reducing agent is also critical; it must be powerful enough to reduce the imine but not so reactive that it reduces the starting aldehyde before the imine can form.[2]

Troubleshooting Workflow:

Caption: Troubleshooting Decision Tree for Low Yield.

Key Optimization Points:

• Imine Formation is Key: The equilibrium between the reactants and the imine must be shifted towards the imine.

  • Water Removal: The formation of the imine releases a molecule of water. Adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can significantly improve the imine concentration.

  • pH Control: The reaction is often catalyzed by mild acid. If you are not seeing imine formation, consider adding a catalytic amount of acetic acid. Be cautious, as strong acids can lead to unwanted side reactions.

• Choice of Reducing Agent: The selection of the reducing agent is critical for success.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is often the preferred reagent as it is mild, tolerant of slightly acidic conditions, and can be added in a one-pot fashion with the aldehyde and amine.[3] It is less likely to reduce the aldehyde starting material.

  • Sodium Cyanoborohydride (NaBH₃CN): Another common choice, it is particularly effective at reducing imines at acidic pH (around 4-5).[2] However, it is highly toxic and requires careful handling.

  • Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can reduce the starting aldehyde. If using NaBH₄, it is crucial to first allow for complete imine formation before adding the reductant.[3]

• Reagent Quality: Ensure the 2-fluorobenzaldehyde has not oxidized to benzoic acid and that the cyclopropylamine is of high purity. Using an amine salt (e.g., hydrochloride) may require the addition of a non-nucleophilic base like triethylamine (Et₃N) to liberate the free amine.[4]

Question 2: I'm observing an unexpected mass peak in my LC-MS analysis. What are the likely side products?

Answer: Unexpected peaks in your mass spectrum often correspond to common side products from reductive amination or subsequent reactions. Based on the reactants, here are the most probable impurities:

Observed Mass (M+H)⁺	Proposed Structure	Plausible Cause	Mitigation Strategy
M+16	2-Fluorobenzoic acid	Oxidation of the starting 2-fluorobenzaldehyde.	Use fresh, high-purity aldehyde. Store under inert gas.
M+18	2-Fluorobenzyl alcohol	Over-reduction of the starting aldehyde by a strong reducing agent (e.g., NaBH₄).	Use a milder, imine-selective reductant like NaBH(OAc)₃.[3] Add NaBH₄ slowly at low temperature after imine formation is confirmed.
~2M (Dimer)	Bis(2-fluorobenzyl)amine	Reaction of the product amine with remaining aldehyde to form a new imine, which is then reduced.	Use a slight excess (1.1-1.2 equivalents) of cyclopropylamine to ensure all aldehyde is consumed.
M of Amine Salt	Product as HCl or TFA salt	Incomplete neutralization during workup if acid catalysts or amine salts were used.	Ensure proper aqueous basic wash (e.g., with NaHCO₃ or Na₂CO₃ solution) during the extraction phase.

M = Mass of the expected product, Cyclopropyl-(2-fluoro-benzyl)-amine (C₁₀H₁₂FN, MW: 165.21)[5]

Characterization & Purity

Question 3: My ¹H NMR spectrum looks complex. What are the expected chemical shifts and how can I confirm the structure of Cyclopropyl-(2-fluoro-benzyl)-amine?

Answer: Confirming the structure requires a combination of NMR, MS, and possibly IR spectroscopy. The ¹H NMR spectrum, while potentially complex in the aromatic region due to fluorine coupling, has very distinct features for the cyclopropyl and benzyl protons.

Expected Analytical Data:

Analysis	Expected Result
Molecular Formula	C₁₀H₁₂FN[5]
Molecular Weight	165.21 g/mol [6]
Mass Spec (ESI+)	[M+H]⁺ = 166.1
¹H NMR (CDCl₃, 400 MHz)	δ 7.2-7.4 ppm: Multiplet, 4H (Aromatic protons). δ 3.8 ppm: Singlet, 2H (Benzylic -CH₂-). δ 2.2 ppm: Multiplet, 1H (Cyclopropyl -CH-). δ 0.4-0.8 ppm: Multiplets, 4H (Cyclopropyl -CH₂-CH₂-).
¹³C NMR (CDCl₃, 100 MHz)	Aromatic carbons (~115-160 ppm with C-F splitting), Benzylic carbon (~50-55 ppm), Cyclopropyl carbons (~3-15 ppm).

| IR (neat) | N-H stretch (~3300 cm⁻¹), C-F stretch (~1230 cm⁻¹), Aromatic C=C stretch (~1490-1600 cm⁻¹). |

Structural Confirmation Workflow:

• Identify Key NMR Signals: The most telling signals are the benzylic singlet around 3.8 ppm and the high-field cyclopropyl protons below 1 ppm. The integration of these signals should correspond to a 2:1:4 ratio.

• Look for C-F Coupling: In the ¹³C NMR, the aromatic carbon directly attached to the fluorine atom will show a large coupling constant (¹JCF ≈ 245 Hz).

• Utilize 2D NMR: If the structure is still ambiguous, a Heteronuclear Single Quantum Coherence (HSQC) experiment will correlate the proton signals directly to their attached carbons, confirming the assignments.

• High-Resolution Mass Spectrometry (HRMS): This is the definitive method to confirm the elemental composition. The measured mass should be within 5 ppm of the theoretical mass for C₁₀H₁₃FN⁺.[7]

Experimental Protocols

Protocol 1: Synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine via Reductive Amination

This protocol uses sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and effective reagent for this transformation.[3]

Materials:

• 2-Fluorobenzaldehyde (1.0 eq)

• Cyclopropylamine (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, ~0.1 eq, optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-fluorobenzaldehyde (1.0 eq) and the solvent (DCM or DCE, ~0.2 M).

• Add cyclopropylamine (1.2 eq) to the solution and stir for 20-30 minutes at room temperature. If imine formation is slow (monitored by TLC or LC-MS), add a catalytic amount of acetic acid.

• Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Note: The reaction may be slightly exothermic.

• Stir the reaction at room temperature for 3-12 hours, monitoring for completion by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure amine.

Reaction Workflow Diagram:

Caption: One-Pot Reductive Amination Workflow.

References

• CN101486635B - Preparation of alpha-cyclopropyl carbonyl-2-benzyl-fluorobenzyl halogen.
• CN103435523A - Preparation method for (1R, 2S)-2-fluoro-cyclopropanamine tosylate.
• US4590292A - Process for the manufacture of cyclopropylamine.

• Reductive Amination . Chemistry LibreTexts. [Link]

• Synthesis of cyclopropane carboxylic acid p-[(2-propynyloxy)methyl]benzyl ester . Mol-Instincts. [Link]

• Reductive Amination . Chemistry Steps. [Link]

• Aldehyde not reacting in reductive amination reaction, thoughts? . ResearchGate. [Link]

• A Strategy to Minimize Reactive Metabolite Formation... . ResearchGate. [Link]

• Method for preparing 1-cyclopropyl-3-(2-fluorobenzyl) ketone.

• Reductive Amination, and How It Works . Master Organic Chemistry. [Link]

• Cyclopropyl-(2-fluoro-benzyl)-amine (625435-02-1) . Chemchart. [Link]

• Synthesis and Analytical Characterization of Cyclization Products... . MDPI. [Link]

• Reductive Amination - Common Conditions . The Organic Chemistry Portal. [Link]

• Synthesis, characterization and antimicrobial activity studies... . ResearchGate. [Link]

• Reaction Products of β-Aminopropioamidoximes Nitrobenzenesulfochlorination... . ResearchGate. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Cyclopropyl-(2-fluoro-benzyl)-amine (625435-02-1) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 6. No results for search term "10-F042389" | CymitQuimica [cymitquimica.com]
• 7. mdpi.com [mdpi.com]

"Cyclopropyl-(2-fluoro-benzyl)-amine" experimental reproducibility issues

A Guide to Navigating Experimental Reproducibility

Welcome to the technical support center for the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine. This resource is designed for researchers, scientists, and drug development professionals to address common experimental reproducibility issues encountered during the synthesis of this compound. As Senior Application Scientists, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure you can achieve consistent and reliable results. Our approach is grounded in mechanistic principles and validated protocols to empower you with the knowledge to overcome synthetic challenges.

Introduction to the Synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine

The primary and most efficient method for synthesizing Cyclopropyl-(2-fluoro-benzyl)-amine is through the reductive amination of 2-fluorobenzaldehyde with cyclopropylamine. This reaction, while conceptually straightforward, is prone to several reproducibility issues stemming from reagent quality, reaction conditions, and work-up procedures. This guide will walk you through potential pitfalls and provide robust solutions.

The overall reaction is as follows:

2-Fluorobenzaldehyde + Cyclopropylamine → Imine Intermediate → Cyclopropyl-(2-fluoro-benzyl)-amine

This transformation involves two key steps: the formation of an imine intermediate followed by its reduction to the final secondary amine. The success of the synthesis hinges on the careful execution of both steps.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address the most common questions and issues that arise during the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine.

FAQ 1: Low or No Product Formation

Question: I am seeing very low conversion to the desired product, or the reaction is not proceeding at all. What are the likely causes and how can I fix this?

Answer:

Low or no product formation is a common issue that can often be traced back to several key factors:

• Poor Imine Formation: The initial and crucial step is the formation of the imine intermediate. This is an equilibrium-driven process, and the presence of water can shift the equilibrium back towards the starting materials.[1]

  • Troubleshooting:

    • Use of a Dehydrating Agent: Incorporate a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) to remove the water formed during imine formation.

    • Azeotropic Removal of Water: If the reaction is conducted at elevated temperatures, a Dean-Stark apparatus can be used with a suitable solvent (e.g., toluene) to azeotropically remove water.

• Sub-optimal pH: Imine formation is typically catalyzed by mild acid. However, if the pH is too low, the amine nucleophile will be protonated, rendering it unreactive.[2]

  • Troubleshooting:

    • Catalytic Acid: Add a catalytic amount of a weak acid, such as acetic acid, to promote imine formation.

    • Buffered Conditions: In some cases, using a buffer system can help maintain the optimal pH range.

• Inactive Reducing Agent: The hydride reducing agent may have degraded due to improper storage or handling.

  • Troubleshooting:

    • Fresh Reagent: Use a freshly opened bottle of the reducing agent.

    • Proper Storage: Ensure that hydride reagents are stored in a desiccator under an inert atmosphere.

FAQ 2: Formation of Side Products

Question: My reaction mixture shows multiple spots on TLC, and I am isolating byproducts. What are the common side reactions, and how can I minimize them?

Answer:

The formation of byproducts is a frequent challenge in reductive amination. The most common side products are:

• Over-alkylation (Tertiary Amine Formation): The desired secondary amine product can react with another molecule of the aldehyde to form a tertiary amine. This is more likely if there is an excess of the aldehyde and the reaction is left for an extended period after the primary amine has been consumed.[2]

  • Troubleshooting:

    • Stoichiometry Control: Use a slight excess of the cyclopropylamine (1.1 to 1.2 equivalents) to ensure the aldehyde is fully consumed.

    • Stepwise Procedure: A more controlled approach is a two-step process. First, form the imine, and once the aldehyde is consumed (as monitored by TLC or GC-MS), add the reducing agent.[3]

• Reduction of the Aldehyde: The reducing agent can reduce the starting 2-fluorobenzaldehyde to 2-fluorobenzyl alcohol. This is more prevalent with less selective reducing agents like sodium borohydride.[2]

  • Troubleshooting:

    • Use a Selective Reducing Agent: Sodium triacetoxyborohydride (STAB) is a milder and more selective reducing agent that preferentially reduces the iminium ion over the aldehyde.[3] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic.

    • Stepwise Addition: If using sodium borohydride, ensure imine formation is complete before adding the reducing agent.

FAQ 3: Difficulty in Product Purification

Question: I am struggling to isolate a pure sample of Cyclopropyl-(2-fluoro-benzyl)-amine from the reaction mixture. What are the best purification strategies?

Answer:

Purification of amines can be challenging due to their basic nature. Here are some effective methods:

• Acid-Base Extraction: This is a classic and effective method for separating amines from neutral or acidic impurities.

  • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Extract the organic layer with an acidic aqueous solution (e.g., 1M HCl). The amine will be protonated and move into the aqueous layer.

  • Wash the organic layer to remove any remaining starting materials or byproducts.

  • Basify the aqueous layer with a base (e.g., 1M NaOH) to deprotonate the amine, which will then precipitate or can be extracted back into an organic solvent.

  • Wash the final organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Column Chromatography: If acid-base extraction is insufficient, column chromatography on silica gel can be employed.

  • Solvent System: A common mobile phase is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate). A small amount of a basic modifier, such as triethylamine (0.5-1%), should be added to the eluent to prevent the amine from streaking on the acidic silica gel.

  • Gradient Elution: Start with a low polarity eluent and gradually increase the polarity to elute the product.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on your specific laboratory conditions and reagent quality.

Protocol 1: One-Pot Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This is the recommended protocol for its simplicity and high selectivity.

Step	Procedure	Causality and Rationale
1	To a solution of 2-fluorobenzaldehyde (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1-0.5 M), add cyclopropylamine (1.2 eq).	Using an excess of the amine helps to drive the imine formation to completion and minimizes over-alkylation. Anhydrous solvents are crucial to prevent hydrolysis of the imine.
2	Stir the mixture at room temperature for 1-2 hours.	This allows for the formation of the imine intermediate. The progress can be monitored by TLC or GC-MS by observing the disappearance of the aldehyde.
3	Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.	STAB is a mild and selective reducing agent that will preferentially reduce the iminium ion formed in situ. Portion-wise addition helps to control any potential exotherm.
4	Stir the reaction at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.	The reaction time can vary depending on the reactivity of the substrates.
5	Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).	This neutralizes the acidic byproducts of the reaction and quenches any remaining reducing agent.
6	Separate the organic layer, and extract the aqueous layer with the same organic solvent (2x).	This ensures complete recovery of the product from the aqueous phase.
7	Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.	This removes residual water and inorganic salts.
8	Purify the crude product by column chromatography (if necessary) using a hexane/ethyl acetate gradient with 1% triethylamine.	The addition of triethylamine to the eluent prevents the basic amine product from streaking on the acidic silica gel.

Protocol 2: Two-Step Reductive Amination using Sodium Borohydride

This protocol is a good alternative if STAB is not available but requires more careful control.

Step	Procedure	Causality and Rationale
1	In a round-bottom flask, dissolve 2-fluorobenzaldehyde (1.0 eq) and cyclopropylamine (1.2 eq) in methanol (0.1-0.5 M). Add 3Å or 4Å molecular sieves.	Methanol is a suitable solvent for both imine formation and reduction with NaBH₄. Molecular sieves effectively remove the water generated, driving the imine formation equilibrium towards the product.
2	Stir the mixture at room temperature for 2-4 hours, monitoring the consumption of the aldehyde by TLC or GC-MS.	It is critical to ensure complete formation of the imine before adding the reducing agent to avoid reduction of the starting aldehyde.
3	Once the aldehyde is consumed, cool the reaction mixture to 0 °C in an ice bath.	The reduction is exothermic, and cooling helps to control the reaction rate and prevent side reactions.
4	Slowly add sodium borohydride (NaBH₄) (1.5 eq) in small portions.	Slow, portion-wise addition is crucial to manage the exotherm and the evolution of hydrogen gas.
5	After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.	This ensures the reduction of the imine to the amine is complete.
6	Quench the reaction by the slow addition of water.	This decomposes any remaining NaBH₄.
7	Remove the methanol under reduced pressure.	This simplifies the subsequent work-up.
8	Add water and extract the product with an organic solvent (e.g., ethyl acetate).	The product is extracted into the organic phase.
9	Proceed with an acid-base work-up as described in FAQ 3 for purification.	This is an effective way to separate the basic amine product from non-basic impurities.

Visualizing the Workflow and Troubleshooting

To better understand the experimental workflow and the decision-making process during troubleshooting, the following diagrams are provided.

Reductive Amination Workflow

A simplified workflow for the synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine.

Troubleshooting Decision Tree for Low Yield

A decision tree to guide troubleshooting for low reaction yields.

Characterization Data

Analytical Technique	Expected Observations
¹H NMR	- Aromatic protons (4H) in the range of 7.0-7.5 ppm. - A singlet or AB quartet for the benzylic CH₂ protons around 3.8-4.0 ppm. - A multiplet for the cyclopropyl CH proton around 2.1-2.3 ppm. - Multiplets for the cyclopropyl CH₂ protons in the upfield region of 0.3-0.8 ppm. - A broad singlet for the NH proton, which may be exchangeable with D₂O.
¹³C NMR	- Aromatic carbons in the range of 115-165 ppm, with the carbon bearing the fluorine showing a large C-F coupling constant. - Benzylic carbon (CH₂) around 50-55 ppm. - Cyclopropyl CH carbon around 30-35 ppm. - Cyclopropyl CH₂ carbons in the upfield region of 3-10 ppm.
Mass Spectrometry (ESI+)	- Expected [M+H]⁺ ion at m/z = 166.1. - Common fragmentation patterns for benzylamines include the loss of the cyclopropylamine moiety to give the 2-fluorobenzyl cation at m/z = 109.1.
Appearance	A colorless to pale yellow oil or low-melting solid.

Conclusion

The successful and reproducible synthesis of Cyclopropyl-(2-fluoro-benzyl)-amine is achievable with careful attention to detail. By understanding the underlying chemical principles of reductive amination and being aware of the common pitfalls, researchers can effectively troubleshoot and optimize their experimental procedures. This guide provides a comprehensive framework for addressing reproducibility issues, from reagent selection and reaction setup to purification and characterization.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.

• Myers, A. G., et al. (2011). A robust procedure for the reductive amination of aldehydes and ketones. Harvard University. [Link]

• Discussion on troubleshooting reductive amination. ResearchGate. [Link]

• Shabani, A., et al. (2007). A novel and an efficient method for the reductive amination of aldehydes and ketones with sodium borohydride in the presence of a catalytic amount of MoO₂(acac)₂. Tetrahedron Letters, 48(22), 3891-3894.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Refinement of "Cyclopropyl-(2-fluoro-benzyl)-amine" analytical detection methods

Technical Support Center & Troubleshooting Guide

Executive Summary & Molecule Profile

The Challenge: Cyclopropyl-(2-fluoro-benzyl)-amine is a critical intermediate, notably in the synthesis of thienopyridine antiplatelet agents (e.g., Prasugrel). As a secondary amine with a strained cyclopropyl ring and an electronegative fluorine substituent, it presents two distinct analytical hurdles:

• Silanol Interaction (HPLC): The secondary amine moiety (

  ) interacts strongly with residual silanols on silica-based columns, leading to severe peak tailing and retention time instability.

• Thermal/Adsorptive Instability (GC): The polar N-H bond causes adsorption in GC inlets, while the cyclopropyl ring creates potential for ring-opening degradation under harsh acidic conditions or extreme thermal stress.

This guide moves beyond standard protocols, offering optimized workflows for High-pH HPLC and Derivatization-based GC-MS .

Module A: HPLC-UV/MS Optimization

Objective: Eliminate peak tailing and maximize sensitivity.

The Core Issue: The Silanol Trap

Standard acidic mobile phases (0.1% Formic Acid) protonate the amine (

). While this improves solubility, the cationic amine acts as an ion-exchanger with ionized silanols ( ) on the column surface. This "drag" causes tailing factors ( ) often exceeding 2.0.

Recommended Protocol: High pH Suppression

Instead of fighting the amine, we neutralize it. By operating at pH 10.0, the amine remains uncharged (

), and modern hybrid columns resist silica dissolution.

Instrument Parameters:

• Column: Ethylene-Bridged Hybrid (BEH) C18 or Gemini-NX C18 (High pH stable).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.0 with

  ).

• Mobile Phase B: Acetonitrile (MeCN).

• Detection: UV @ 254 nm (Fluorobenzyl absorption) or MS (ESI+).

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow (mL/min)	Curve
0.00	95	5	1.0	Initial
1.00	95	5	1.0	6
8.00	5	95	1.0	6
10.00	5	95	1.0	6
10.10	95	5	1.0	1
14.00	95	5	1.0	Re-equil

Expert Insight: If you must use a low pH method (e.g., for MS sensitivity reasons), add 0.05% Triethylamine (TEA) to the mobile phase. TEA acts as a "sacrificial base," binding to silanols preferentially over your analyte.

Workflow Visualization: HPLC Method Selection

Figure 1: Decision logic for selecting mobile phase pH to mitigate amine tailing.

Module B: GC-MS & Derivatization Strategies

Objective: Improve volatility and prevent thermal degradation.

The Core Issue: Inlet Adsorption

Direct injection of secondary amines often results in broad, tailing peaks due to hydrogen bonding with the glass liner. Furthermore, high inlet temperatures (>280°C) can risk cyclopropyl ring opening if catalytic surfaces (active metal sites) are present.

Recommended Protocol: TFAA Derivatization

Acylation with Trifluoroacetic Anhydride (TFAA) converts the polar amine into a volatile, stable amide.

Protocol:

• Aliquot: Take 50 µL of sample (in DCM or Ethyl Acetate).

• Reagent: Add 50 µL TFAA (Trifluoroacetic Anhydride).

• Base: Add 10 µL Pyridine (catalyst/acid scavenger).

• Incubate: 60°C for 20 minutes (sealed vial).

• Dry: Evaporate to dryness under

  stream (Ambient temp). Do not heat aggressively—cyclopropyl amines are volatile.

• Reconstitute: Dissolve in 200 µL Ethyl Acetate for injection.

GC Parameters:

• Inlet: Splitless, 250°C. Use a deactivated wool liner.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Temp Program: 60°C (1 min) → 20°C/min → 300°C (3 min).

Workflow Visualization: Derivatization Logic

Figure 2: Workflow comparison between direct injection and derivatization to ensure analyte integrity.

Troubleshooting & FAQs

Q1: I see a "Ghost Peak" eluting after my main peak in HPLC. What is it?

A: This is likely carryover . Secondary amines stick tenaciously to injector needles and valve rotors.

• Fix: Change your needle wash solvent. A standard MeOH:Water wash is insufficient. Use 50:50 MeCN:Water + 0.1% Formic Acid . The acid helps protonate the amine, making it more soluble in the wash solvent and removing it from the metal surfaces.

Q2: My recovery is low after the evaporation step in sample prep.

A: Cyclopropyl amines have relatively high vapor pressures. If you evaporate the solvent (e.g., DCM) too aggressively (high heat or high vacuum), you will co-evaporate the analyte.

• Fix: Stop evaporation when 50-100 µL remains, or add a "keeper" solvent (like toluene) if compatible with the next step. Alternatively, perform the derivatization before any evaporation steps.

Q3: The retention time shifts day-to-day on the High pH method.

A: This indicates pH drift in the mobile phase. Ammonium bicarbonate is volatile; over time, ammonia evaporates, and the solution absorbs atmospheric

, lowering the pH.

• Fix: Prepare the buffer fresh daily. Ensure the bottle is capped tightly. A shift of 0.2 pH units can significantly alter the ionization state of the silica surface, affecting retention.[1]

Q4: Can I use UV detection at 210 nm?

A: Yes, but be careful with the mobile phase.

• Constraint: If using the High pH method (Ammonium Bicarbonate), the buffer has a UV cutoff around 210-220 nm, which causes a noisy baseline.

• Fix: If you need 210 nm detection, switch to a Phosphate buffer (pH 7-8) or use the Low pH method with TEA (though sensitivity might be lower due to peak shape). For Ammonium Bicarbonate, 254 nm is safer.

References

• Waters Corporation. (2020). Strategies for the Analysis of Basic Compounds in Reversed-Phase HPLC. Application Note. Link

• Agilent Technologies. (2023). Deactivation of Glass Liners for the Analysis of Active Amines. Technical Note 5990. Link

• Saha, S. et al. (2012). Analytical method development and validation of prasugrel in bulk and its pharmaceutical formulation using the RP-HPLC method. Journal of Pharmacy and Bioallied Sciences.[2] Link

• Kataoka, H. (1996).[3] Derivatization reactions for the determination of amines by gas chromatography.[3][4][5] Journal of Chromatography A. Link

• Phenomenex. (2022). Troubleshooting Peak Tailing for Basic Compounds. Technical Guide.[6] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 6. elementlabsolutions.com [elementlabsolutions.com]

Reference Data & Comparative Studies

Technical Comparison: Cyclopropyl-(2-fluoro-benzyl)-amine vs. Tranylcypromine

The following guide provides an in-depth technical comparison between Cyclopropyl-(2-fluoro-benzyl)-amine (a specific N-substituted cyclopropylamine derivative) and Tranylcypromine (a clinical standard).

Content Type: Publish Comparison Guide Subject: Monoamine Oxidase (MAO) Inhibition & Mechanism-Based Inactivation Audience: Medicinal Chemists, Enzymologists, and Drug Discovery Scientists

Executive Summary

This guide compares the pharmacological and mechanistic profiles of Tranylcypromine (TCP) , a clinically established non-selective MAO inhibitor, with Cyclopropyl-(2-fluoro-benzyl)-amine (hereafter referred to as 2-F-CBA ).

While both compounds utilize a cyclopropylamine "warhead" to irreversibly inactivate Monoamine Oxidase (MAO), they represent two distinct structural classes:

• Tranylcypromine: A 2-phenylcyclopropylamine where the phenyl ring is directly fused to the cyclopropane scaffold.

• 2-F-CBA: An N-benzylcyclopropylamine where the aromatic ring is attached via a methylene linker to the nitrogen, and the cyclopropane ring is unsubstituted.

Key Takeaway: Tranylcypromine is a highly efficient suicide substrate with low partition ratios (rapid inactivation). In contrast, 2-F-CBA and its analogues function as mechanism-based inactivators with distinct kinetic profiles, often exhibiting higher partition ratios (turnover prior to inactivation) and altered selectivity patterns useful for probing active site topography.

Structural & Mechanistic Divergence

The fundamental difference lies in the stabilization of the radical intermediate formed during MAO catalysis.

Chemical Structures[1][2][3][4]

• Tranylcypromine (TCP): trans-2-phenylcyclopropan-1-amine.

• 2-F-CBA: N-(2-fluorobenzyl)cyclopropanamine.

Mechanism of Inactivation (The "Suicide" Step)

MAO operates via a Single Electron Transfer (SET) mechanism involving a Flavin Adenine Dinucleotide (FAD) cofactor.

• Tranylcypromine (TCP):

  • Oxidation: MAO oxidizes the amine to an amine radical cation.

  • Ring Opening: The cyclopropyl ring opens rapidly. This opening is thermodynamically driven by the relief of ring strain and, crucially, the stabilization of the resulting benzylic radical by the adjacent phenyl ring.

  • Adduct Formation: The radical forms a covalent bond with the FAD cofactor (often at N5) or an active site cysteine (Cys-406 in MAO-B), permanently disabling the enzyme.

• Cyclopropyl-(2-fluoro-benzyl)-amine (2-F-CBA):

  • Oxidation: MAO oxidizes the secondary amine to an iminium species.

  • Ring Opening: The cyclopropyl ring opens, but it lacks the direct phenyl stabilization found in TCP. The mechanism typically involves initial oxidation to the iminium ion, followed by ring opening to generate a reactive species (often an acrolein-like intermediate or a radical) that alkylates the enzyme.

  • Partition Ratio: Because the ring opening is less electronically favored than in TCP, 2-F-CBA often undergoes more catalytic turnover (releasing product) before successfully inactivating the enzyme.

Mechanistic Flowchart (DOT Visualization)

Caption: Comparative inactivation pathways. TCP favors direct inactivation due to radical stabilization, while 2-F-CBA exhibits significant turnover (partitioning) before inactivation.

Experimental Performance Comparison

Potency & Selectivity Profile

The following data summarizes the general performance characteristics based on structure-activity relationship (SAR) literature for N-cyclopropylbenzylamines vs. TCP.

Feature	Tranylcypromine (TCP)	Cyclopropyl-(2-fluoro-benzyl)-amine
Primary Target	MAO-A & MAO-B (Non-selective)	MAO-B (Selectivity varies by substitution)
IC50 (MAO-B)	~10–50 nM	~1–10 µM (Estimated based on N-CBA analogs)
Inactivation Rate ( )	High (Rapid onset)	Moderate to Low
Reversibility	Irreversible (Covalent)	Irreversible (Mechanism-based)
Partition Ratio	Low (~1-7 turnovers/inactivation)	High (>10 turnovers/inactivation)
Clinical Status	FDA Approved (Antidepressant)	Research Tool / Intermediate

Critical Note on the "2-Fluoro" Substituent: The addition of the 2-fluoro group to the benzyl ring of the CBA scaffold serves two primary functions in experimental design:

• Metabolic Blockade: Fluorine at the ortho position can block potential ring hydroxylation by cytochrome P450s, simplifying the interpretation of in vivo data.

• Electronic Modulation: The electron-withdrawing nature of fluorine decreases the basicity of the amine and alters the electronics of the aromatic ring, potentially enhancing selectivity for MAO-B over MAO-A compared to the unsubstituted N-benzyl analog.

Experimental Protocols

To validate the inhibition profile of 2-F-CBA against TCP, the following self-validating protocols are recommended.

A. Synthesis of Reference Material (2-F-CBA)

Note: TCP is commercially available as a sulfate salt. 2-F-CBA may require synthesis.

• Reactants: Cyclopropylamine (1.0 eq) + 2-Fluorobenzaldehyde (1.0 eq).

• Procedure:

  • Mix in Methanol (MeOH) with 3Å molecular sieves for 4 hours to form the imine.

  • Cool to 0°C and add Sodium Borohydride (NaBH4, 1.5 eq) portion-wise.

  • Stir overnight at room temperature.

  • Quench with water, extract with Dichloromethane (DCM).

  • Purification: Silica gel chromatography (Hexane/EtOAc).

  • Validation: NMR (1H, 13C) and LC-MS to confirm purity >95%.

B. MAO Inhibition Assay (Amplex Red Fluorescence)

This continuous assay measures H2O2 production during MAO turnover, allowing simultaneous observation of inhibition kinetics.

Reagents:

• Recombinant Human MAO-A and MAO-B (microsomes).

• Substrate: Tyramine or p-Tyramine.

• Detection: Amplex Red reagent + Horseradish Peroxidase (HRP).

• Inhibitors: TCP (Positive Control), 2-F-CBA (Test).

Workflow:

• Pre-Incubation: Incubate Enzyme + Inhibitor (various concentrations) in Phosphate Buffer (pH 7.4) for 30 minutes at 37°C. Crucial: Because these are mechanism-based inhibitors, potency is time-dependent.[1]

• Reaction Start: Add Substrate + Amplex Red/HRP mix.

• Measurement: Monitor Fluorescence (Ex/Em: 530/590 nm) for 20 minutes.

• Data Analysis:

  • Plot Velocity (

    ) vs. [Inhibitor].

  • Calculate IC50.

  • Time-Dependency Check: Compare IC50 at 0 min vs 30 min pre-incubation. A significant shift (lower IC50 at 30 min) confirms irreversible/mechanism-based inhibition.

C. Determination of Kinetic Parameters ( and )

To rigorously compare the "suicide" efficiency:

• Incubate enzyme with varying [I] and remove aliquots at time intervals (

  ).

• Measure residual activity of aliquots.

• Plot

  vs. Time ( ) to get .

• Plot

  vs. .

  • Y-intercept:

    (Maximal inactivation rate).

  • Slope:

    (Efficiency).

References

• Silverman, R. B., & Hoffman, S. J. (1980).[2][3][4] Mechanism of Inactivation of Monoamine Oxidase by N-Cyclopropylbenzylamine.[1][5][6][2][4][7][8] Journal of the American Chemical Society.[2] Link

• Silverman, R. B. (1983).[7] Mechanism-Based Enzyme Inactivation: Chemistry and Biomedical Applications. CRC Press. (Fundamental text on cyclopropylamine inactivation mechanisms).

• Yang, J., et al. (2020). Tranylcypromine specificity for monoamine oxidase is limited by promiscuous protein labelling. Nature Communications. Link

• Santa Cruz Biotechnology. (2024). Cyclopropyl-(2-fluoro-benzyl)-amine Product Data Sheet.Link

• PubChem. (2024). Tranylcypromine Compound Summary.Link

Sources

• 1. Sci-Hub. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-.alpha.-methylbenzylamine / Biochemistry, 1988 [sci-hub.sg]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Revised mechanism for inactivation of mitochondrial monoamine oxidase by N-cyclopropylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sci-Hub: are you are robot? [sci-hub.sg]
• 6. Mechanism for reactivation of N-cyclopropylbenzylamine-inactivated monoamine oxidase by amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of alpha-methylation on inactivation of monoamine oxidase by N-cyclopropylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]